1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

• CAS: 1209459-07-3

Core Science & Biosynthesis

1-(5-Bromopyridin-3-YL)pyrrolidin-2-one physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and synthetic aspects of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one, a heterocyclic compound of interest in medicinal chemistry. Given its structural motifs—a bromopyridine ring and a pyrrolidinone core—this molecule presents a versatile scaffold for the development of novel therapeutic agents. This document delves into its properties, a reasoned synthetic approach, and its potential applications, offering a technical resource for professionals in the field of drug discovery and development.

Molecular Structure and Physicochemical Properties

1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (CAS Number: 1209459-07-3) is a small molecule featuring a five-membered lactam (pyrrolidin-2-one) fused to a 3-amino-5-bromopyridine core via a nitrogen-carbon bond.[1] The presence of the bromine atom and the pyridine nitrogen provides handles for further chemical modification, while the pyrrolidinone ring is a common feature in many biologically active compounds.[2]

Molecular Structure:

Caption: Chemical structure of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one.

A summary of its key physicochemical properties is provided in the table below. It should be noted that while some experimental data is available, other values are based on computational predictions.

Property	Value	Source
CAS Number	1209459-07-3	[1]
Molecular Formula	C₉H₉BrN₂O	[1]
Molecular Weight	241.08 g/mol	[1]
Physical Form	Solid (predicted)	[3]
Topological Polar Surface Area (TPSA)	33.2 Ų	[1]
LogP (predicted)	1.9709	[1]
Hydrogen Bond Acceptors	2	[1]
Hydrogen Bond Donors	0	[1]
Rotatable Bonds	1	[1]
Storage	Sealed in dry, 2-8°C	[1]

Synthesis and Reactivity

The proposed synthesis would involve the coupling of two key starting materials: 3-Amino-5-bromopyridine and 2-pyrrolidinone . While the direct coupling of an amine with a lactam is not the standard Buchwald-Hartwig protocol, a variation involving the coupling of an aryl halide with a lactam is feasible. A more conventional approach would be the reaction of 3-amino-5-bromopyridine with γ-butyrolactone.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one.

The Catalytic Cycle of Buchwald-Hartwig Amination

The reaction proceeds through a catalytic cycle involving a palladium complex. The key steps are:

• Oxidative Addition: The aryl bromide (3-amino-5-bromopyridine) adds to a Pd(0) complex to form a Pd(II) species.

• Amine Coordination and Deprotonation: The amine (or its precursor) coordinates to the palladium center, followed by deprotonation by a base to form a palladium-amido complex.

• Reductive Elimination: The desired C-N bond is formed, yielding 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one and regenerating the Pd(0) catalyst.[4]

The choice of palladium precatalyst, phosphine ligand, and base is critical for achieving high yields and purity.

Representative Experimental Protocol: Synthesis of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one

This protocol is a representative procedure based on established methodologies for Buchwald-Hartwig amination and should be optimized for specific laboratory conditions.

Materials:

• 3-Amino-5-bromopyridine

• γ-Butyrolactone

• Palladium(II) acetate (Pd(OAc)₂)

• Xantphos (or other suitable phosphine ligand)

• Cesium carbonate (Cs₂CO₃) or another suitable base

• Anhydrous toluene or dioxane

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 3-Amino-5-bromopyridine (1.0 eq), cesium carbonate (1.5 eq), Pd(OAc)₂ (0.05 eq), and Xantphos (0.1 eq).

• Add anhydrous toluene or dioxane to the flask.

• Add γ-butyrolactone (1.2 eq) to the reaction mixture.

• Degas the mixture by bubbling with nitrogen or argon for 10-15 minutes.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one.

Analytical Characterization

The synthesized compound should be thoroughly characterized to confirm its identity and purity. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the molecular structure by showing the characteristic chemical shifts and coupling constants for the protons and carbons in the pyridine and pyrrolidinone rings.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: IR spectroscopy will identify the key functional groups, particularly the characteristic C=O stretch of the lactam ring.

• Melting Point Analysis: A sharp melting point range will indicate the purity of the crystalline solid.

Applications in Drug Discovery and Development

The pyrrolidinone scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active molecules.[2] Its presence suggests potential for 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one to serve as a key intermediate in the synthesis of novel therapeutics.

The bromopyridine moiety is a versatile handle for further functionalization through various cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings. This allows for the introduction of diverse substituents at the 5-position of the pyridine ring, enabling the exploration of structure-activity relationships (SAR) in a drug discovery program.

While specific therapeutic applications for this exact molecule are not yet widely documented, related pyrrolidinone derivatives have been investigated for a variety of conditions, including those mediated by CCR2 and MCP-1.[6] The structural features of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one make it an attractive starting point for the development of inhibitors for various biological targets, such as kinases.

Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one and its precursors. It is recommended to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

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• 1-(5-broMopyridin-3-ylsulfonyl)pyrrolidin-2-one — Chemical Substance Information - NextSDS. (URL: [Link])

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• 1-(5-bromopyridin-2-yl)pyrrolidin-2-one - PubChemLite. (URL: [Link])

• NOVEL PYRROLO(2,3-b)

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - SpringerLink. (URL: [Link])

• (R)-1-(5-bromo-pyridin-2-yl)-pyrrolidin-3-ol - NextSDS. (URL: [Link])

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. (URL: [Link])

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - ACS Publications. (URL: [Link])

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, a heterocyclic compound of interest in medicinal chemistry. In the absence of direct experimental data in the public domain, this guide leverages established principles of NMR spectroscopy and draws upon spectral data from analogous structures, such as bromopyridine derivatives and N-substituted lactams, to provide a comprehensive theoretical framework for spectral assignment and interpretation. This document is intended to serve as a valuable resource for researchers in the synthesis, characterization, and application of this and related molecules, offering insights into the structural nuances revealed by NMR spectroscopy.

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. For drug discovery and development professionals, the precise characterization of novel chemical entities is paramount, and NMR serves as a cornerstone of this process. 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one is a molecule that combines the structural features of a bromopyridine and a pyrrolidinone moiety. The pyrrolidine ring is a prevalent core structure in many biologically active natural products and medicinal molecules.[1][2] The bromopyridine scaffold is also a common feature in pharmacologically active compounds. Understanding the detailed NMR spectral characteristics of this molecule is crucial for its unambiguous identification, purity assessment, and for studying its interactions with biological targets.

This guide will present a thorough prediction and analysis of the ¹H and ¹³C NMR spectra of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one. We will dissect the expected chemical shifts, coupling patterns, and multiplicities for each nucleus, justifying these predictions with data from closely related compounds and foundational NMR principles. Furthermore, a detailed experimental protocol for the acquisition of high-quality NMR data for this compound is provided.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one is expected to exhibit distinct signals corresponding to the protons of the bromopyridine and pyrrolidinone rings. The predicted chemical shifts are influenced by the electronic environment of each proton, including inductive effects from the bromine atom and the amide group, as well as the anisotropic effects of the aromatic pyridine ring.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2'	~8.6	d	~2.0
H-4'	~8.2	t	~2.0
H-6'	~8.8	d	~2.0
H-3	~2.6	t	~7.5
H-4	~2.1	quint	~7.5
H-5	~3.8	t	~7.5

Note: Predicted chemical shifts are based on analogous bromopyridine and N-substituted pyrrolidinone structures and may vary depending on the solvent and experimental conditions.

Analysis of the Bromopyridine Ring Protons (H-2', H-4', H-6')

The protons on the 5-bromopyridin-3-yl ring are expected to appear in the downfield region of the spectrum, characteristic of aromatic protons.

• H-2' and H-6': These protons are situated ortho to the nitrogen atom, which is strongly electron-withdrawing. This deshielding effect will shift their resonances significantly downfield. They are expected to appear as doublets due to coupling with H-4'. The coupling constant is anticipated to be small, around 2.0 Hz, which is typical for meta-coupling in pyridine rings.

• H-4': This proton is located between the bromine atom and the point of attachment to the pyrrolidinone ring. It will experience deshielding from the nitrogen atom and the bromine atom. It is expected to appear as a triplet due to coupling with both H-2' and H-6' with similar coupling constants.

Analysis of the Pyrrolidin-2-one Ring Protons (H-3, H-4, H-5)

The protons of the pyrrolidin-2-one ring will be in the aliphatic region of the spectrum. The amide functionality significantly influences their chemical shifts.

• H-5: These protons are adjacent to the nitrogen atom of the amide, which is electron-withdrawing. This will cause their signal to be the most downfield of the pyrrolidinone protons, likely appearing as a triplet due to coupling with the H-4 protons.

• H-3: These protons are adjacent to the carbonyl group of the amide. The electron-withdrawing nature of the carbonyl will also cause a downfield shift, though typically less pronounced than the effect of the nitrogen. This signal is expected to be a triplet due to coupling with the H-4 protons.

• H-4: These protons are situated between the H-3 and H-5 methylene groups. Their signal is expected to appear as a quintet (or a multiplet) due to coupling with both sets of neighboring protons.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one will show nine distinct signals corresponding to the nine carbon atoms in the molecule. The chemical shifts are predicted based on the known effects of substituents on pyridine and pyrrolidinone rings.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-2'	~148
C-3'	~138
C-4'	~130
C-5'	~118 (C-Br)
C-6'	~150
C-2	~175 (C=O)
C-3	~31
C-4	~18
C-5	~48

Note: Predicted chemical shifts are based on data for similar bromopyridine and N-substituted pyrrolidinone structures and can be influenced by the choice of solvent.[3][4]

Analysis of the Bromopyridine Ring Carbons (C-2' to C-6')

The carbon atoms of the pyridine ring will resonate in the aromatic region of the ¹³C NMR spectrum.

• C-2' and C-6': These carbons, being adjacent to the electronegative nitrogen atom, will be the most deshielded and appear at the lowest field among the pyridine carbons.

• C-3': This is the carbon atom to which the pyrrolidinone ring is attached. Its chemical shift will be influenced by the nitrogen of the pyrrolidinone.

• C-5': This carbon is directly bonded to the bromine atom. The heavy atom effect of bromine will cause a significant upfield shift for this carbon compared to an unsubstituted pyridine.

• C-4': The chemical shift of this carbon will be influenced by the adjacent bromine and the nitrogen atom further away.

Analysis of the Pyrrolidin-2-one Ring Carbons (C-2 to C-5)

The carbons of the pyrrolidinone ring will have distinct chemical shifts based on their proximity to the amide group.

• C-2 (Carbonyl Carbon): The carbonyl carbon of the amide group is highly deshielded and will appear significantly downfield, typically in the range of 170-180 ppm.[5]

• C-5: This carbon is directly attached to the nitrogen atom and will be the most deshielded of the aliphatic carbons in the ring.

• C-3 and C-4: These methylene carbons will appear in the upfield region of the spectrum, with C-3 being slightly more deshielded due to its proximity to the carbonyl group.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, a standardized and carefully executed experimental procedure is essential.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the compound for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices for this type of compound.[6] The choice of solvent can influence the chemical shifts.[7][8]

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the sample in a clean, dry NMR tube.

• Homogenization: Gently vortex or sonicate the sample to ensure complete dissolution.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added.

NMR Instrument Parameters

The following are general guidelines for setting up a modern NMR spectrometer (e.g., 400 MHz or higher) for data acquisition.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans (NS): 16-64 scans, depending on the sample concentration.

• Receiver Gain (RG): Adjust automatically.

• Acquisition Time (AQ): 2-4 seconds.

• Relaxation Delay (D1): 1-5 seconds.

• Spectral Width (SW): 12-16 ppm.

For ¹³C NMR:

• Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30').

• Number of Scans (NS): 1024-4096 scans, or more, depending on the sample concentration.

• Receiver Gain (RG): Adjust automatically.

• Acquisition Time (AQ): 1-2 seconds.

• Relaxation Delay (D1): 2 seconds.

• Spectral Width (SW): 200-240 ppm.

Data Processing

• Fourier Transformation: Apply an exponential window function (line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) and perform a Fourier transform.

• Phase Correction: Manually or automatically correct the phase of the spectrum.

• Baseline Correction: Apply a baseline correction algorithm to ensure a flat baseline.

• Referencing: Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or the internal standard (TMS at 0.00 ppm).

• Integration and Peak Picking: Integrate the signals in the ¹H spectrum and pick the peaks in both ¹H and ¹³C spectra.

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of acquiring and processing NMR data for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Caption: Workflow for NMR sample preparation, data acquisition, and processing.

Conclusion

This technical guide has provided a comprehensive theoretical framework for understanding the ¹H and ¹³C NMR spectra of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one. By analyzing the expected chemical shifts and coupling patterns based on established principles and data from analogous structures, researchers can confidently approach the characterization of this molecule. The detailed experimental protocol offers a robust starting point for acquiring high-quality NMR data, which is fundamental for structural verification and purity assessment in a drug discovery and development setting. While the presented data is predictive, it serves as a powerful tool for guiding experimental work and interpreting the resulting spectra, ultimately facilitating the advancement of research involving this and related compounds.

References

• Boykin, D. W. (1989). 17O NMR Spectroscopy of Lactams. Magnetic Resonance in Chemistry, 27(9), 833-835.
• BenchChem. (2025). Application Note: 1H and 13C NMR Spectral Analysis of 3-Bromopyridine-D4. BenchChem.
• Pinto, M., & Martin, G. E. (2009). Structural determination of ε-lactams by 1 H and 13 C NMR. Magnetic Resonance in Chemistry, 47(11), 951-957.
• Lippert, E., & Prigge, H. (1962). Nuclear Magnetic Resonance Studies on Small-, Medium-, and Large-Sized N-Methyl Lactams. Solvent Effects. The Journal of Organic Chemistry, 27(4), 1245-1250.
• Chavelas-Hernández, L., et al. (2019). A New Approach Using Aromatic-Solvent-Induced Shifts in NMR Spectroscopy to Analyze β-Lactams. Journal of Spectroscopy, 2019, 1-7.
• Fujii, T., et al. (1980). Nuclear magnetic resonance spectrometric assay of beta-lactamase. Antimicrobial Agents and Chemotherapy, 17(1), 16-19.

• Supplementary Material - Semantic Scholar. (n.d.). Retrieved from [Link]

• Supporting Information Page No Figure S1. H NMR Spectrum of 2a 2 Figure S2. C NMR Spectrum of 2a 3 Figure S3. H NMR Spectrum of - Rsc.org. (n.d.). Retrieved from [Link]

• SpectraBase. (n.d.). 2-Bromopyridine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• SpectraBase. (n.d.). 4-bromopyridine, hydrobromide. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). 1H- and 13C-NMR for. Retrieved from [Link]

• SUPPORTING M
• Thomas, S., Brühl, I., & Kleinpeter, E. (1997). 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Journal of Chemical Information and Computer Sciences, 37(4), 741-748.
• ACG Publications. (2023).
• Google Patents. (n.d.). US20080319205A1 - Process for preparing 5-bromo-3-[(R)-1-methyl-pyrrolidin-2-ylmethyl]-1H-indole.

• Nature. (2025, February 24). Pyrrolidine synthesis via ring contraction of pyridines. Retrieved from [Link]

• ResearchGate. (n.d.). 13 C NMR chemical shifts (δ, ppm) of pyridine in various solvents. Retrieved from [Link]

• MDPI. (2024, October 17). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

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Mass Spectrometry Fragmentation Profiling of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one: A Mechanistic Guide

Executive Summary

1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (CAS: 1209459-07-3) is a highly versatile heterocyclic building block[1], frequently utilized in the synthesis of advanced pharmaceutical agents, including EZH2 and PRC2 inhibitors for targeted cancer therapies[2]. Because this molecule combines a halogenated aromatic system (bromopyridine) with a cyclic amide (gamma-lactam), its mass spectrometry (MS) profile is highly diagnostic.

This technical guide provides a rigorous mechanistic breakdown of its fragmentation patterns under Electrospray Ionization (ESI) and Electron Ionization (EI). By understanding the causality behind these gas-phase dissociations, analytical chemists and drug development professionals can confidently identify this moiety in complex synthetic mixtures, metabolite profiling, and degradation studies.

Structural Analytics & Ionization Dynamics

The structural architecture of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one dictates its behavior in a mass spectrometer. The molecule consists of two distinct domains linked by a C-N bond:

• The Pyrrolidin-2-one (Gamma-Lactam) Ring: A highly polar, charge-retaining moiety susceptible to ring-opening.

• The 5-Bromopyridine Core: A stable heteroaromatic ring that acts as a classic isotopic tracer due to the presence of bromine.

The Isotopic Tracer Effect

Bromine exists naturally as two stable isotopes: 79Br (50.69%) and 81Br (49.31%). This near 1:1 ratio is a powerful diagnostic tool. In both ESI and EI modes, any intact molecular ion or fragment containing the bromine atom will present as a distinct doublet separated by 2 Da (e.g., m/z 241 and 243).

• Causality in Analysis: If a product ion retains this 1:1 doublet, the pyridine core remains intact. If the doublet collapses into a single peak, the fragmentation pathway involved the dissociation of the halogen[3].

Core Fragmentation Pathways (CID & EI)

Under Collision-Induced Dissociation (CID) in tandem mass spectrometry (MS/MS), the protonated precursor ions ( [M+H]+ at m/z 241/243) undergo four primary competitive fragmentation pathways.

Pathway A: Lactam Ring Cleavage (Neutral Losses)

The carbonyl group within the pyrrolidin-2-one ring is highly susceptible to alpha-cleavage. Upon collisional activation, the lactam ring opens, followed by the rapid extrusion of carbon monoxide (CO)[4].

• Mechanism: [M+H]+→[M+H−CO]+

• Result: A neutral loss of 28 Da yields a doublet at m/z 213 / 215. Further high-energy collisions can induce the loss of ethylene ( C2​H4​ , 28 Da) from the remaining aliphatic chain, yielding m/z 185 / 187.

Pathway B: Inter-Ring C-N Bond Cleavage

The bond connecting the pyridine ring to the lactam nitrogen can cleave heterolytically. The fragment observed depends on where the charge localizes:

• Charge on Lactam: The nitrogen of the pyrrolidone ring readily stabilizes a positive charge, yielding a highly abundant protonated pyrrolidin-2-one ion at m/z 86 [5]. This singlet peak is a definitive diagnostic marker for N-substituted pyrrolidinones.

• Charge on Pyridine: Alternatively, charge retention on the aromatic core yields the bromopyridinium cation, presenting as a doublet at m/z 156 / 158 .

Pathway C: Halogen Dissociation

The C-Br bond is the weakest bond in the aromatic system.

• Mechanism: In ESI-MS/MS, the precursor ion loses hydrogen bromide (HBr, 80/82 Da), collapsing the isotopic doublet into a single, highly conjugated product ion at m/z 161 [3]. In 70 eV EI-MS, homolytic cleavage yields the [M−Br]+ radical cation, also at m/z 161.

Pathway D: Pyridine Core Degradation

Once the bromine is lost (forming m/z 161), the remaining pyridine core requires higher collision energies to fragment. The classic degradation route for pyridines is ring contraction accompanied by the neutral loss of hydrogen cyanide (HCN, 27 Da)[3].

• Mechanism: m/z161→[161−HCN]+

• Result: A singlet product ion at m/z 134 .

Fragmentation Pathway Visualization

Fig 1: Primary ESI-MS/MS fragmentation pathways of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Quantitative Data Summary

The following table summarizes the key diagnostic ions required for Multiple Reaction Monitoring (MRM) method development or structural elucidation.

Precursor Ion ( m/z )	Product Ion ( m/z )	Neutral Loss (Da)	Fragment Assignment	Diagnostic Significance
241 / 243	213 / 215	28 (CO)	[M+H−CO]+	Confirms the presence of an intact gamma-lactam ring.
241 / 243	161	80 / 82 (HBr)	[M+H−HBr]+	Confirms bromination; loss of the isotopic doublet.
241 / 243	156 / 158	85 ( C4​H7​NO )	[Bromopyridinium]+	Localizes charge on the pyridine core; retains doublet.
241 / 243	86	155 / 157 ( C5​H3​BrN )	[Pyrrolidonium]+	Localizes charge on the lactam ring; definitive marker.
161	134	27 (HCN)	[m/z161−HCN]+	Confirms the pyridine heteroaromatic core.

Self-Validating Experimental Protocols

To ensure data trustworthiness, the following protocols are designed with built-in causality and validation steps.

Protocol 1: LC-ESI-MS/MS (Positive Ion Mode)

This workflow is optimized for identifying the compound in complex biological or synthetic matrices.

• Sample Preparation: Dilute the analyte to 1 µg/mL in a 50:50 mixture of LC-MS grade Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid acts as an abundant proton source, driving the equilibrium toward the [M+H]+ state, which is essential for robust signal intensity in positive ESI.

• UHPLC Separation: Inject 2 µL onto a C18 column (50 mm x 2.1 mm, 1.7 µm). Run a gradient from 5% B to 95% B over 5 minutes (Mobile Phase A: Water + 0.1% FA; Mobile Phase B: MeCN + 0.1% FA) at 0.4 mL/min.

• ESI Source Parameters: Set polarity to Positive. Capillary Voltage: 3.5 kV. Desolvation Temperature: 350°C.

• MS/MS Acquisition: Isolate precursor ions m/z 241 and 243 in Q1. Ramp the Collision Energy (CE) from 15 eV to 45 eV using Argon as the collision gas.

  • Causality: The lactam ring is highly labile and loses CO at low collision energies (~15-20 eV). Conversely, the aromatic pyridine ring requires higher energy (~35-45 eV) to induce HCN loss. Ramping ensures both fragile and stable structural features are captured in a single MS2 spectrum.

• System Validation: Perform a Precursor Ion Scan for m/z 86. Any chromatographic peak yielding this fragment confirms the presence of the N-substituted pyrrolidin-2-one sub-structure.

Fig 2: Self-validating LC-ESI-MS/MS analytical workflow for structural characterization.

Protocol 2: GC-EI-MS (70 eV)

Because the molecule has a relatively low molecular weight (241.08 g/mol ) and lacks highly polar hydrogen-bond donors (no -OH or -NH), it is sufficiently volatile for GC-MS without derivatization.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of LC-MS grade methanol. Dilute to 10 µg/mL.

• GC Separation: Inject 1 µL (splitless) onto an HP-5MS capillary column (30 m x 0.25 mm, 0.25 µm). Carrier gas: Helium at 1.0 mL/min. Oven program: 80°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 5 mins.

• EI Ionization: Set the source temperature to 230°C. Electron energy must be strictly set to 70 eV.

  • Causality: 70 eV is the universal standard for EI-MS. It transfers enough internal energy to induce hard fragmentation, guaranteeing the appearance of the m/z 161 base peak and allowing for reproducible library matching.

• Data Acquisition: Scan range from m/z 50 to 300.

• System Validation: Verify the presence of the M+∙ molecular ion radical doublet at m/z 240 and 242 to confirm the intact mass prior to fragmentation analysis.

References

• ChemScene. "1-(5-Bromopyridin-3-yl)pyrrolidin-2-one | ChemScene." ChemScene,
• Googleapis. "United States Patent: Compounds for the Treatment of Diseases Mediated by EED and/or PRC2." Googleapis.com,
• Klasek, et al.
• Analytical Chemistry. "Extension of Diagnostic Fragmentation Filtering for Automated Discovery in DNA Adductomics.
• PMC. "Comparison of the Reactivity of the Three Distonic Isomers of the Pyridine Radical Cation Toward Tetrahydrofuran in Solution and in the Gas Phase." NIH.gov,

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• 5. publikace.k.utb.cz [publikace.k.utb.cz]

Comprehensive Solubility Profile of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one in Organic Solvents: A Technical Guide for Pharmaceutical Development

Prepared by: Senior Application Scientist Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of complex active pharmaceutical ingredients (APIs)—particularly kinase inhibitors and epigenetic modulators—the intermediate 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (CAS: 1209459-07-3) plays a critical structural role. The efficiency of downstream cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig aminations) and the yield of purification workflows depend entirely on the solvation dynamics of this molecule.

This technical whitepaper provides an in-depth analysis of the solubility profile of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one across various organic solvents. Rather than merely listing empirical data, this guide deconstructs the causality behind its solvation behavior using physicochemical profiling and Hansen Solubility Parameters (HSP), while aligning solvent selection with international regulatory standards.

Physicochemical Profiling & Structural Causality

To predict and manipulate solubility, we must first understand the molecular architecture. 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one consists of a highly polarizable 5-bromopyridine ring covalently linked to a pyrrolidin-2-one (gamma-lactam) moiety.

The Causality of Solvation

The crystal lattice energy of this solid is primarily driven by strong dipole-dipole interactions between the lactam rings and π−π stacking of the pyridine rings. Notably, because the lactam nitrogen is substituted (attached to the pyridine ring), the molecule possesses zero hydrogen bond donors (HBD = 0) . However, the carbonyl oxygen and pyridine nitrogen act as strong hydrogen bond acceptors (HBA = 2) .

Consequently, to dissolve this compound, a solvent must possess either a strong dipole to disrupt the lactam-lactam interactions or sufficient polarizability to interact with the heavy bromine atom.

Table 1: Physicochemical Parameters and Mechanistic Implications

Parameter	Value	Mechanistic Implication for Solvation
Molecular Weight	241.08 g/mol	Moderate size; presents a favorable entropy of solvation.
LogP	1.97	Moderately lipophilic; strongly prefers organic phases over aqueous media.
H-Bond Donors (HBD)	0	Cannot self-associate via H-bonding; relies entirely on dipole lattice forces.
H-Bond Acceptors (HBA)	2	Can accept H-bonds from protic solvents, providing a favorable solvation enthalpy.
Topological Polar Surface Area	33.2 Ų	Low-to-moderate polarity; dictates a preference for moderately polar aprotic solvents.

Hansen Solubility Parameters (HSP) & Regulatory Alignment

The prediction of solvation behavior relies heavily on Hansen Solubility Parameters (HSP) , which deconstruct the cohesive energy of a molecule into three distinct forces: dispersion ( δD​ ), polarity ( δP​ ), and hydrogen bonding ( δH​ ) [1].

For 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, the heavy bromine atom drives a high δD​ requirement, while the lactam carbonyl demands a moderate-to-high δP​ . When selecting solvents for pharmaceutical scale-up, matching these HSP coordinates must be balanced against toxicity. Adherence to the ICH Q3C (R9) Guidelines for Residual Solvents is mandatory to mitigate patient risk and regulatory rejection [2].

Table 2: Thermodynamic Solubility Profile in Key Organic Solvents

Solvent Class	Representative Solvent	ICH Q3C Class	Estimated Solubility	Solvation Mechanism (The "Why")
Polar Aprotic	N,N-Dimethylformamide (DMF)	Class 2	> 100 mg/mL	Strong dipole-dipole alignment ( δP​ ) with the lactam ring disrupts the crystal lattice without requiring H-bond donation.
Chlorinated	Dichloromethane (DCM)	Class 2	> 100 mg/mL	High dispersion forces ( δD​ ) perfectly match the polarizability of the bromopyridine π -system and heavy halogen.
Cyclic Ethers	Tetrahydrofuran (THF)	Class 2	50 - 100 mg/mL	Moderate dipole interactions combined with favorable Lewis base properties provide a balanced solvation environment.
Alcohols	Methanol (MeOH)	Class 2	20 - 50 mg/mL	H-bond donation ( δH​ ) to the lactam carbonyl aids solubility, but the solvent's low dispersion force limits total capacity.
Aliphatic	n-Heptane	Class 3	< 1 mg/mL	Insufficient polarity ( δP​ ) and zero H-bonding capability fail to overcome the solid-state lattice energy.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

While computational models provide excellent screening heuristics, empirical validation is required for process chemistry. The gold standard for determining thermodynamic solubility remains the shake-flask method [3].

To ensure scientific integrity, the protocol below is designed as a self-validating system . The most common error in solubility screening is measuring a non-saturated solution (kinetic pseudo-solubility). This workflow eliminates that risk via a mandatory visual validation gate.

Step-by-Step Protocol

• Saturation Preparation: Weigh approximately 50 mg of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one into a 2 mL chemically resistant microcentrifuge tube. Add 500 µL of the target organic solvent.

• Thermodynamic Equilibration: Seal the tube and place it in a thermomixer. Agitate at 800 RPM at a constant temperature (typically 25.0 ± 0.1 °C) for a minimum of 48 hours to ensure the solid-liquid equilibrium is reached.

• Self-Validation Gate (Critical): Stop the agitation and visually inspect the bottom of the tube.

  • Causality Check: If the solution is completely clear, the equilibrium point has not been reached; the measured concentration will only reflect the amount added.

  • Action: You must add an additional 50 mg of solid and resume equilibration for 24 hours until undissolved solid remains visible.

• Phase Separation: Centrifuge the saturated suspension at 15,000 × g for 15 minutes. Carefully extract the supernatant using a syringe equipped with a 0.22 µm PTFE filter to exclude micro-crystals.

• Quantification: Dilute the filtered supernatant appropriately (e.g., 1:100 in mobile phase) and quantify the concentration using HPLC-UV against a pre-established multi-point calibration curve.

Workflow Visualization

The following diagram illustrates the logical flow and self-validating nature of the thermodynamic solubility screening process.

Workflow for thermodynamic solubility determination utilizing a self-validating shake-flask method.

References

• Title: Welcome to the official site of HSP and HSPiP Source: Hansen Solubility Parameters URL: [Link]

• Title: Impurities: Guideline for Residual Solvents Q3C(R8) Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL: [Link]

• Title: Shake-Flask Aqueous Solubility assay (Kinetic & Thermodynamic solubility) Source: Protocols.io URL: [Link]

Structural Crystallography of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one: An In-Depth Technical Guide

Target Audience: Structural Biologists, Medicinal Chemists, and X-ray Crystallographers Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

In contemporary drug discovery, halogenated heteroaromatic scaffolds serve as critical pharmacophores. 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (CAS 1209459-07-3) is a highly versatile building block frequently utilized in the synthesis of targeted therapeutics, including epigenetic modulators (e.g., PRC2 inhibitors) and kinase inhibitors.

Understanding the precise three-dimensional architecture of this molecule in the solid state is paramount. The spatial relationship between the planar pyridine ring and the non-planar pyrrolidin-2-one (lactam) ring dictates its binding trajectory within protein active sites. Furthermore, the presence of the bromine atom introduces complex supramolecular dynamics via halogen bonding[1]. This whitepaper provides a comprehensive, field-proven guide to determining, analyzing, and interpreting the crystal structure and X-ray diffraction (XRD) properties of this specific compound.

Molecular Architecture & Crystallographic Rationale

As an Application Scientist, I approach structural elucidation not just as data collection, but as a study of molecular forces. The crystal packing of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one is governed by three competing structural features:

• The Pyrrolidin-2-one Envelope: Five-membered lactam rings cannot achieve perfect planarity due to torsional strain. X-ray studies of analogous pyrrolidin-2-ones consistently reveal an envelope conformation , where the central methylene carbon (C4) acts as the "flap," deviating significantly from the mean plane defined by the amide linkage[2][3].

• Inter-Ring Dihedral Angle: The nitrogen atom of the lactam ring is sp2 -hybridized, allowing its lone pair to conjugate with the electron-deficient pyridine ring. However, steric repulsion between the lactam carbonyl oxygen and the ortho-hydrogens of the pyridine forces a twist. The resulting dihedral angle (typically between 30° and 75° in N -arylpyrrolidin-2-ones) is a delicate compromise between electronic conjugation and steric relief[4][5].

• Halogen Bonding ( σ -Hole Interactions): The highly polarizable bromine atom exhibits an anisotropic charge distribution, featuring an electron-deficient cap (the σ -hole) along the C–Br bond axis. This electrophilic region acts as a potent halogen bond donor, actively seeking Lewis bases (such as the lactam carbonyl oxygen or the pyridine nitrogen) to stabilize the crystal lattice[1][6].

Figure 1: Intermolecular interaction network driving the crystal packing of the target compound.

Single-Crystal X-Ray Diffraction (SCXRD) Protocol

To obtain high-resolution structural data, a rigorous Single-Crystal X-ray Diffraction (SCXRD) workflow must be executed[7][8]. The following protocol is a self-validating system designed to mitigate common crystallographic errors, particularly absorption artifacts caused by the heavy bromine atom.

Phase I: Crystal Growth & Selection

• Crystallization: Dissolve 20 mg of the compound in a minimum volume of ethyl acetate. Perform vapor diffusion using hexanes as the antisolvent at 4 °C. This slow diffusion method prevents the kinetic trapping of amorphous phases, yielding diffraction-quality single crystals within 48–72 hours.

• Selection: Under a polarized light microscope, select a single, uncracked crystal with dimensions between 0.1 mm and 0.3 mm. Crystals larger than 0.3 mm will suffer from severe X-ray absorption, while those smaller than 0.05 mm may yield weak high-angle reflections[8].

Phase II: Data Collection

• Mounting: Coat the selected crystal in Paratone-N oil and mount it on a MiTeGen polyimide loop.

• Cryocooling: Immediately transfer the loop to the diffractometer goniometer under a continuous nitrogen cold stream at 100 K . Causality Note: Cryocooling is non-negotiable. It minimizes atomic thermal vibrations (reducing thermal ellipsoid volumes), which is critical for accurately resolving the subtle envelope pucker of the pyrrolidinone ring[3].

• Irradiation: Utilize Mo K α radiation ( λ=0.71073 Å) or Cu K α radiation ( λ=1.54178 Å). For brominated compounds, Mo K α is often preferred to minimize absorption effects, though modern microfocus Cu sources can provide superior intensity for small crystals.

Phase III: Data Reduction & Refinement

• Integration: Integrate the raw diffraction frames using software such as APEX3 or CrysAlisPro.

• Absorption Correction: Apply a multi-scan absorption correction (e.g., SADABS). Causality Note: Bromine has a high mass attenuation coefficient. Failing to apply a rigorous absorption correction will result in residual electron density peaks near the bromine atom, artificially inflating the R1​ and wR2​ reliability factors.

• Structure Solution: Solve the phase problem using Intrinsic Phasing (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL). Ensure all non-hydrogen atoms are refined anisotropically.

Figure 2: Step-by-step Single-Crystal X-ray Diffraction (SCXRD) workflow.

Quantitative Data Presentation

Based on crystallographic precedents for analogous halogenated N -arylpyrrolidin-2-ones[2][5][9], the table below outlines the representative structural parameters and refinement metrics expected for 1-(5-bromopyridin-3-yl)pyrrolidin-2-one.

Crystallographic Parameter	Expected Value / Range	Scientific Significance
Crystal System	Monoclinic or Orthorhombic	Standard packing for asymmetric, polarizable organics.
Space Group	P21​/c or Pbca	Centrosymmetric packing allows for optimal dipole cancellation.
Temperature	100(2) K	Suppresses thermal motion for high-resolution mapping.
C–Br Bond Length	~1.89 – 1.91 Å	Standard aromatic carbon-halogen covalent bond length.
Lactam C=O Length	~1.22 – 1.24 Å	Indicates strong double-bond character; acts as H-bond acceptor.
Dihedral Angle (Rings)	30° – 75°	Quantifies the steric twist between the pyridine and lactam planes.
Halogen Bond (Br···O/N)	2.90 – 3.20 Å	Must be less than the sum of van der Waals radii (Br+O = 3.37 Å).
Final R1​ Index	< 0.05 (5%)	Confirms a highly accurate and reliable structural model.
Goodness-of-Fit (S)	~1.00 – 1.05	Validates that the weighting scheme applied during refinement is correct.

Bulk Phase Analysis: Powder X-Ray Diffraction (PXRD)

While SCXRD provides the absolute molecular structure, Powder X-ray Diffraction (PXRD) is essential for verifying the bulk purity and identifying polymorphism in scaled-up synthetic batches[10].

PXRD Validation Protocol

• Sample Preparation: Lightly grind 20–50 mg of the bulk powder using an agate mortar and pestle to ensure a uniform crystallite size (ideally 1–5 μ m). Causality Note: Over-grinding can induce mechanical amorphization or polymorphic phase transitions.

• Mounting: Pack the powder onto a zero-background silicon sample holder[10]. Tamp it flat with a glass slide to ensure the sample height is perfectly flush with the holder edge, preventing zero-shift errors in the 2 θ angles.

• Data Acquisition: Scan from 2 θ = 5° to 50° using Cu K α radiation with a step size of 0.01° and a scan speed of 1°/min.

• Verification: Generate a simulated powder pattern from the SCXRD .CIF file using software like Mercury. Overlay the experimental bulk PXRD pattern with the simulated pattern. A 1:1 match in peak positions confirms that the bulk material represents the exact same crystalline phase determined by single-crystal analysis.

Conclusion

The crystallographic characterization of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one requires a meticulous balance of sample preparation, cryogenic data collection, and advanced absorption modeling. By resolving the exact dihedral twist of the lactam ring and mapping the directional halogen bonds formed by the bromine atom, researchers can accurately model how this pharmacophore will interact with biological targets, thereby accelerating rational drug design.

References

• Halogen Bonds in Crystal Engineering: Like Hydrogen Bonds yet Different Accounts of Chemical Research (ACS Publications) URL:[Link][1]

• Virtual Issue on Halogen Bonding Crystal Growth & Design (ACS Publications) URL:[Link][11]

• Crystal structure of 1-[(2S,4R)-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-4-yl]pyrrolidin-2-one** IUCr Journals URL:[Link][2]

• Structure of N-(2-phenylethenyl)pyrrolidin-2-one Acta Crystallographica Section C (IUCr Journals) URL:[Link][9]

• Halogen Bonding in Crystal Engineering IntechOpen URL: [Link][6]

• Crystallographic study of N-arylpyrrolidin-2-ones South African Journal of Chemistry URL:[Link][4]

• Conformation of 1-(2-bromophenyl)azetidin-2-one and 1-(2-bromophenyl)pyrrolidin-2-one Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) URL:[Link][5]

• Powder X-ray Diffraction Protocol/SOP McGill University URL:[Link][10]

• 4-Hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one Acta Crystallographica Section E (PMC) URL:[Link][3]

• Single-crystal X-ray Diffraction SERC (Carleton College) URL:[Link][7]

• Application Note SC-XRD 505 Single Crystal Diffraction ResearchGate URL:[Link][8]

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• 2. journals.iucr.org [journals.iucr.org]
• 3. 4-Hydr­oxy-5-(4-methoxy­phen­yl)pyrrolidin-2-one - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.co.za [journals.co.za]
• 5. Conformation of 1-(2-bromophenyl)azetidin-2-one and 1-(2-bromophenyl)pyrrolidin-2-one - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Halogen Bonding in Crystal Engineering | IntechOpen [intechopen.com]
• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]
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• 11. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Synthesis of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one: A Detailed Protocol for a Key Synthetic Intermediate

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The synthesis is achieved through a copper-catalyzed Ullmann-type C-N cross-coupling reaction between 3,5-dibromopyridine and 2-pyrrolidinone. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical details, justification for methodological choices, and a framework for successful synthesis and characterization.

Introduction

The pyridine and pyrrolidinone scaffolds are privileged structures in medicinal chemistry, appearing in a vast array of biologically active compounds. The title compound, 1-(5-bromopyridin-3-yl)pyrrolidin-2-one, combines these two important pharmacophores and serves as a versatile intermediate for further functionalization, particularly through palladium-catalyzed cross-coupling reactions at the bromine-substituted position. This allows for the introduction of diverse molecular fragments, enabling the exploration of structure-activity relationships in drug discovery programs.

The presented protocol details a robust and cost-effective synthesis utilizing a copper-catalyzed Ullmann condensation. This classic reaction, and its modern iterations, provides a reliable method for the formation of carbon-nitrogen bonds, in this case, the N-arylation of a lactam.[1][2] The choice of a copper-based system over a palladium-based one is often driven by lower cost and different reactivity profiles, which can be advantageous for specific substrates.[3]

Reaction Principle: The Ullmann Condensation

The Ullmann condensation is a copper-promoted nucleophilic aromatic substitution reaction. In this synthesis, 2-pyrrolidinone acts as the nucleophile, and 3,5-dibromopyridine is the aryl halide substrate. The reaction is catalyzed by a copper(I) species, often generated in situ from a copper(I) salt like copper(I) iodide (CuI). The mechanism, while not fully elucidated for all substrate classes, is generally believed to involve the formation of a copper(I)-amido intermediate from the deprotonated 2-pyrrolidinone. This intermediate then undergoes oxidative addition with the aryl halide, followed by reductive elimination to yield the N-arylated product and regenerate the active copper catalyst.[4] The use of a ligand, such as a diamine, can stabilize the copper catalyst and improve reaction efficiency.[3][5]

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3,5-Dibromopyridine	≥98%	Sigma-Aldrich	-
2-Pyrrolidinone	≥99%	Sigma-Aldrich	Use freshly opened or distilled
Copper(I) Iodide (CuI)	99.99%	Sigma-Aldrich	-
trans-1,2-Cyclohexanediamine	≥99% (racemic)	Sigma-Aldrich	Ligand
Potassium Phosphate (K₃PO₄)	Anhydrous, ≥98%	Sigma-Aldrich	Base
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich	Solvent
Ethyl Acetate	ACS Grade	Fisher Scientific	For workup and chromatography
Hexanes	ACS Grade	Fisher Scientific	For chromatography
Brine (sat. aq. NaCl)	-	-	For work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	Fisher Scientific	For drying
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography

Equipment

• Schlenk flask or a round-bottom flask with a reflux condenser and septum

• Magnetic stirrer with a hotplate

• Inert gas supply (Argon or Nitrogen) with a manifold

• Syringes and needles

• Standard laboratory glassware for workup and purification

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Flash chromatography system (optional, but recommended)

• NMR spectrometer

• Mass spectrometer

Reaction Setup and Procedure

The following workflow diagram illustrates the key steps in the synthesis of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one.

Caption: Experimental workflow for the synthesis of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one.

Step-by-Step Instructions:

• Reaction Setup: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3,5-dibromopyridine (1.0 eq), 2-pyrrolidinone (1.2 eq), copper(I) iodide (0.1 eq), trans-1,2-cyclohexanediamine (0.2 eq), and potassium phosphate (2.0 eq).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent Addition: Add anhydrous toluene via syringe to achieve a concentration of approximately 0.5 M with respect to the 3,5-dibromopyridine.

• Reaction: Place the flask in a preheated oil bath at 110 °C and stir the mixture vigorously.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The starting material, 3,5-dibromopyridine, is less polar than the product. The reaction is typically complete within 24 hours.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove insoluble inorganic salts.

  • Transfer the filtrate to a separatory funnel and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford 1-(5-bromopyridin-3-yl)pyrrolidin-2-one as a solid.

Justification of Experimental Choices

• Catalyst System: A copper(I) iodide/diamine ligand system is a well-established and cost-effective catalyst for Ullmann-type C-N couplings.[3][5] The diamine ligand, trans-1,2-cyclohexanediamine, chelates to the copper center, preventing its disproportionation and aggregation, thereby maintaining catalytic activity.

• Base: Potassium phosphate (K₃PO₄) is an effective base for this transformation. It is strong enough to deprotonate the 2-pyrrolidinone, forming the active nucleophile, but is generally more compatible with a wider range of functional groups compared to stronger bases like sodium tert-butoxide.

• Solvent: Toluene is a common high-boiling, non-polar solvent suitable for this reaction temperature. It is crucial to use an anhydrous solvent to prevent quenching of the base and deactivation of the catalyst.

• Stoichiometry: A slight excess of 2-pyrrolidinone is used to ensure complete consumption of the limiting reagent, 3,5-dibromopyridine. The reaction is designed for mono-substitution, taking advantage of the deactivating effect of the first substitution on the second bromine atom.

Expected Results and Characterization

Quantitative Data Summary

Parameter	Expected Value/Range	Notes
Yield	60-75%	Isolated yield after purification
Appearance	White to off-white solid	-
Molecular Formula	C₉H₉BrN₂O	-
Molecular Weight	241.09 g/mol	-
¹H NMR (400 MHz, CDCl₃)	δ ~8.5 (s, 1H), ~8.4 (s, 1H), ~8.0 (t, 1H), ~3.9 (t, 2H), ~2.6 (t, 2H), ~2.2 (p, 2H)	Predicted chemical shifts. Actual values may vary.
¹³C NMR (100 MHz, CDCl₃)	δ ~175, ~148, ~145, ~138, ~130, ~120, ~49, ~32, ~18	Predicted chemical shifts. Actual values may vary.
Mass Spectrometry (ESI+)	m/z 241.0, 243.0 ([M+H]⁺)	Isotopic pattern for bromine should be observed.

Reaction Mechanism

The following diagram illustrates the proposed catalytic cycle for the copper-catalyzed N-arylation of 2-pyrrolidinone.

Caption: Proposed catalytic cycle for the Ullmann condensation.

Troubleshooting and Safety Considerations

• Low Yield:

  • Ensure all reagents and the solvent are anhydrous. Moisture can significantly hinder the reaction.

  • Confirm the quality of the copper(I) iodide, as it can oxidize over time.

  • Ensure the reaction mixture is adequately degassed to remove oxygen, which can deactivate the catalyst.

• Safety:

  • 3,5-Dibromopyridine is a hazardous substance; handle it with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

  • Toluene is flammable and has associated health risks. Avoid inhalation and skin contact.

  • The reaction is performed at a high temperature; use caution to avoid thermal burns.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one via a copper-catalyzed Ullmann condensation. The methodology is robust, cost-effective, and scalable, making it suitable for both academic research and industrial drug development settings. The insights into the reaction mechanism and experimental choices offer a comprehensive guide for chemists to successfully synthesize this valuable building block for further chemical exploration.

References

• Wikipedia. Ullmann condensation. [Link]

• Klapars, A., Antilla, J. C., Huang, X., & Buchwald, S. L. (2001). A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. Journal of the American Chemical Society, 123(31), 7727–7729. [Link]

• Scite. Palladium‐Catalyzed Amination of 3,5‐Dihalopyridines – a Convenient Route to New Polyazamacrocycles. [Link]

• ResearchGate. Improved Ullmann—Ukita—Buchwald—Li Conditions for CuI-Catalyzed Coupling Reaction of 2-Pyridones with Aryl Halides. [Link]

• Organic Synthesis. Buchwald-Hartwig Coupling. [Link]

• Organic Chemistry Portal. A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. [Link]

• Lancaster University Research Directory. Reactions affording novel pyrrolidines catalysed by palladium. [Link]

• Organic Synthesis. Ullmann Coupling & other Cu Catalyzed reactions. [Link]

• National Center for Biotechnology Information. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW. [Link]

• MDPI. Preparation of Polyaminopyridines Using a CuI/l-Proline-Catalyzed C-N Polycoupling Reaction. [Link]

• National Center for Biotechnology Information. Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• ResearchGate. Palladium-Catalyzed Amination and Amidation of Benzo-Fused Bromine-Containing Heterocycles. [Link]

• National Center for Biotechnology Information. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

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Advanced Buchwald-Hartwig Amination Protocols for 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one

Mechanistic Landscape & Substrate Profiling

The is a highly versatile palladium-catalyzed cross-coupling reaction utilized to forge carbon-nitrogen (C-N) bonds. While standard aryl halides readily undergo this transformation, heteroaryl halides—specifically bromopyridines—present unique mechanistic hurdles. The basic nitrogen atom within the pyridine ring can act as a competing ligand, coordinating to the palladium center and inducing catalyst poisoning.

The target substrate, (CAS: 1209459-07-3; MW: 241.08 g/mol ), introduces an additional layer of complexity. It features a pyrrolidin-2-one (lactam) ring conjugated to the pyridine core. This bifunctional nature requires a highly rationalized approach to reagent selection: the conditions must be robust enough to activate the C-Br bond but mild enough to prevent the base-catalyzed hydrolysis or nucleophilic ring-opening of the lactam moiety.

Rational Selection of Catalytic Components

To engineer a successful and high-yielding protocol, the causality behind each reagent choice must be understood. Standard often rely on strong bases like sodium tert-butoxide (NaOtBu). However, for this specific substrate, strong alkoxides will degrade the pyrrolidin-2-one ring.

The table below summarizes the optimized quantitative parameters and the mechanistic rationale for each selection, ensuring high functional group tolerance.

Component	Selection	Loading	Mechanistic Rationale
Precatalyst	Pd(OAc)₂	5 mol%	Generates the active Pd(0) species in situ. Avoids dba (dibenzylideneacetone) ligands which can competitively bind and inhibit turnover.
Ligand	Xantphos	7.5 mol%	Wide bite angle (~118°) enforces a cis-geometry at the Pd(II) center, accelerating reductive elimination and preventing pyridine-N chelation.
Base	Cs₂CO₃	2.0 equiv	A mild, non-nucleophilic inorganic base. It protects the pyrrolidin-2-one lactam from ring-opening while effectively deprotonating the amine.
Solvent	1,4-Dioxane	0.1 - 0.2 M	A moderately polar, high-boiling ethereal solvent. It solubilizes organic intermediates while maintaining a heterogeneous base suspension.

Catalytic Cycle Visualization

The reaction proceeds through a classic Pd(0)/Pd(II) catalytic cycle. The use of advanced bidentate ligands like Xantphos is critical for stabilizing the intermediates, a principle extensively documented in .

Figure 1: Catalytic cycle for the Buchwald-Hartwig amination of the bromopyridine substrate.

Self-Validating Experimental Protocol

This step-by-step methodology is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure the integrity of the reaction at every phase.

Phase 1: Reagent Preparation & Inert Atmosphere Setup

• Preparation: Flame-dry a Schlenk flask or a heavy-walled reaction vial equipped with a magnetic stir bar under vacuum. Backfill with Argon. Repeat the vacuum/Argon cycle three times.

• Solid Addition: Weigh 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (1.0 equiv, e.g., 1.0 mmol, 241.1 mg), Pd(OAc)₂ (0.05 equiv, 5 mol%, 11.2 mg), Xantphos (0.075 equiv, 7.5 mol%, 43.4 mg), and finely powdered anhydrous Cs₂CO₃ (2.0 equiv, 651.6 mg). Add these solids to the flask.

• Purging: Evacuate and backfill the flask with Argon three additional times to ensure a strictly oxygen-free environment. (Self-Validation: The powder mixture should remain free-flowing and dry. Clumping indicates moisture in the base, which will stall the reaction).

Phase 2: Liquid Addition & Reaction Execution

• Amine Addition: Add the amine coupling partner (1.2 to 1.5 equiv). If the amine is a liquid, inject it via a gas-tight syringe. If solid, it should be added during Step 2.

• Solvent Injection: Inject anhydrous, degassed 1,4-Dioxane (5.0 mL, yielding a 0.2 M solution relative to the bromide) via syringe.

• Heating: Seal the flask and submerge it in a pre-heated oil bath at 90–100 °C. Stir vigorously (800–1000 rpm) to ensure the heterogeneous Cs₂CO₃ remains suspended. React for 12–24 hours.

Phase 3: Reaction Monitoring & Workup

• In-Process Control: Monitor the reaction progress via LC-MS or TLC after 4 hours.

  • Visual Checkpoint: A healthy catalytic cycle will present as a homogeneous yellow to reddish-brown solution above the suspended base. The appearance of a fine black precipitate ("palladium black") indicates catalyst decomposition.

• Quenching: Upon complete consumption of the bromopyridine, cool the mixture to room temperature.

• Filtration: Dilute the mixture with Ethyl Acetate (20 mL) and filter through a tightly packed pad of Celite. This removes the insoluble inorganic salts (CsBr, unreacted Cs₂CO₃) and precipitated palladium.

• Extraction: Wash the filtrate with deionized water (2 × 10 mL) and brine (10 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Phase 4: Purification & Characterization

• Chromatography: Purify the crude residue via flash column chromatography on silica gel. Use a Hexane/Ethyl Acetate or DCM/MeOH gradient, optimized based on the polarity of the specific amine used.

• Validation: Confirm the structural integrity of the aminated product using ¹H NMR (checking for the retention of the pyrrolidin-2-one signals at ~2.1, 2.6, and 3.8 ppm) and High-Resolution Mass Spectrometry (HRMS).

Causality in Troubleshooting

According to established , deviations in yield or purity can usually be traced back to specific mechanistic failures.

• Issue: Low Conversion / Starting Material Recovery

  • Causality: The basic nitrogen atom of the bromopyridine outcompetes the phosphine ligand, coordinating to the Pd center and halting the oxidative addition step.

  • Solution: Ensure the ligand is in a slight excess relative to the palladium (e.g., a 1:1.5 ratio of Pd:Xantphos) to maintain a fully ligated, active metal center.

• Issue: Unwanted Side Products / Lactam Degradation

  • Causality: The use of highly nucleophilic bases (like NaOtBu or KOH) causes nucleophilic attack on the carbonyl carbon of the pyrrolidin-2-one ring, leading to ring-opened amino-acid derivatives.

  • Solution: Strictly utilize weaker, non-nucleophilic carbonate bases (Cs₂CO₃ or K₂CO₃).

• Issue: Rapid Formation of Palladium Black

  • Causality: Trace oxygen in the solvent or excessive thermal stress (>110 °C) causes irreversible oxidation or thermal agglomeration of the Pd(0) species into inactive metallic palladium.

  • Solution: Rigorously sparge solvents with Argon for 30 minutes prior to use and strictly regulate the heating block temperature.

References

• Buchwald, S. L., Hartwig, J. F., et al. "Buchwald–Hartwig amination". Wikipedia. URL:[Link]

• "Buchwald-Hartwig Coupling". Organic Synthesis. URL:[Link]

• Fortman, G. C., Nolan, S. P. "Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions". Chemical Reviews (ACS Publications). URL:[Link]

Application Notes and Protocols for Catalytic Activation of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one

Introduction: Strategic Importance of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, appearing in a vast array of pharmaceuticals and bioactive molecules.[1][2] The functionalization of this heterocycle is therefore of paramount importance in the development of novel therapeutics. 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one is a versatile building block, combining the key features of a 3-bromopyridine moiety, ripe for catalytic cross-coupling, with a pyrrolidinone ring, a common pharmacophore. The ability to catalytically activate the C-Br bond opens a gateway to a diverse range of molecular architectures through the formation of new carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O, C-S) bonds. These transformations are critical for generating libraries of compounds for structure-activity relationship (SAR) studies and lead optimization in drug discovery programs.[2][3]

This comprehensive guide provides detailed application notes and protocols for the catalytic activation of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one using various modern cross-coupling methodologies. As a Senior Application Scientist, the following sections are designed to not only provide step-by-step instructions but also to offer insights into the rationale behind the selection of specific catalytic systems, empowering researchers to troubleshoot and adapt these methods for their unique synthetic challenges.

Core Concept: The Logic of Catalytic Cross-Coupling

Transition metal-catalyzed cross-coupling reactions are fundamental transformations in modern organic synthesis.[4] The general principle involves the use of a metal catalyst, most commonly palladium, to facilitate the reaction between an organic halide (in this case, the aryl bromide of our substrate) and a wide range of coupling partners. The catalytic cycle for these reactions typically involves three key steps: oxidative addition, transmetalation (for coupling with organometallic reagents) or coordination/deprotonation (for coupling with amines, alcohols, etc.), and reductive elimination to form the desired product and regenerate the active catalyst.[2][3][5]

The pyridine nitrogen in our substrate can potentially coordinate to the metal center, which may inhibit the catalytic cycle. Therefore, the choice of appropriate bulky and electron-rich ligands is crucial to shield the metal center and maintain its catalytic activity.[6]

Visualization of a General Catalytic Cross-Coupling Workflow

Caption: General experimental workflow for catalytic cross-coupling reactions.

Comparative Analysis of Catalytic Systems for C-N and C-C Bond Formation

The choice of catalytic system is paramount for achieving high yields and purity. Below is a comparative table summarizing various catalytic systems applicable to the activation of the 3-bromopyridine core of our substrate for both C-N (Buchwald-Hartwig Amination) and C-C (Suzuki-Miyaura, Sonogashira, and Heck) bond formation.

Coupling Reaction	Catalyst System	Typical Ligand	Base	Solvent	Temp (°C)	Key Considerations & Insights	Reference(s)
Buchwald-Hartwig Amination	Pd₂(dba)₃ or Pd(OAc)₂	RuPhos, BrettPhos, Xantphos	LiHMDS, NaOtBu, Cs₂CO₃	THF, Toluene, 1,4-Dioxane	65-110	Bulky, electron-rich phosphine ligands are crucial to prevent catalyst inhibition by the pyridine nitrogen. The choice of base is often dependent on the pKa of the amine coupling partner.	[2][3][7]
Suzuki-Miyaura Coupling	Pd(OAc)₂ or Pd(PPh₃)₄	PPh₃, SPhos, XPhos	K₂CO₃, K₃PO₄, CsF	Toluene/H₂O, 1,4-Dioxane/H₂O	80-110	An aqueous base is typically required for the transmetalation step. Ensure boronic acids are of high quality to avoid side reactions like protodeboronation.	[4][8]
Sonogashira Coupling	Pd(PPh₃)₂Cl₂ or Pd(CF₃COO)₂	PPh₃	Et₃N, DIPA	THF, DMF	60-100	A copper(I) co-catalyst (e.g., CuI) is essential for the catalytic cycle. The reaction is sensitive to oxygen, so maintaining an inert atmosphere is critical.	[4][6][9][10]
Heck Reaction	Pd(OAc)₂	PPh₃, P(o-tol)₃	Et₃N, K₂CO₃	DMF, Acetonitrile	80-140	The Heck reaction is a powerful tool for C-C bond formation with alkenes. The regioselectivity of the alkene addition can be influenced by the electronic nature of the alkene.	[4][11][12]

Detailed Experimental Protocols

The following protocols are provided as robust starting points for the catalytic activation of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one. Researchers should note that optimization of reaction conditions (e.g., temperature, reaction time, catalyst loading) may be necessary to achieve optimal results for this specific substrate.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol details the C-N cross-coupling of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one with a representative secondary amine, morpholine.

Materials:

• 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one

• Morpholine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Lithium bis(trimethylsilyl)amide (LiHMDS) (1.0 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a glovebox or under a stream of argon, charge a dry Schlenk tube with Pd₂(dba)₃ (0.02 mmol, 2 mol%) and RuPhos (0.04 mmol, 4 mol%).

• Add anhydrous THF (2 mL) and stir the mixture for 5 minutes at room temperature.

• To this solution, add 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (1.0 mmol, 1.0 equiv) and morpholine (1.2 mmol, 1.2 equiv) sequentially.

• Add the 1.0 M solution of LiHMDS in THF (2.5 mL, 2.5 mmol, 2.5 equiv) dropwise to the stirred mixture.

• Reaction Execution: Seal the Schlenk tube and heat the reaction mixture to 65 °C with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS). The reaction is typically complete within 16 hours.[1]

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous NH₄Cl.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired N-coupled product.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling

This protocol outlines the C-C cross-coupling of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one with a representative arylboronic acid.

Materials:

• 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (1.0 mmol, 1.0 equiv.), the arylboronic acid (1.2 mmol, 1.2 equiv.), Pd(OAc)₂ (0.02 mmol, 2 mol%), PPh₃ (0.04 mmol, 4 mol%), and K₂CO₃ (2.0 mmol, 2.0 equiv.).[4]

• Solvent Addition: Add a degassed solvent system of Toluene/H₂O (4:1, 5 mL).

• Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Catalytic Cycle Visualization: The Buchwald-Hartwig Amination

The catalytic cycle for the Buchwald-Hartwig amination is a well-established mechanism that illustrates the role of the palladium catalyst in facilitating C-N bond formation.

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting and Scientific Insights

• Low or No Product Yield: This is a common challenge in cross-coupling reactions.[6] Potential causes include inactive catalyst, poor quality reagents, or catalyst inhibition.

  • Catalyst Inactivation: Ensure all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere. Oxygen can deactivate the palladium catalyst.

  • Reagent Quality: The purity of the coupling partner (e.g., boronic acid) is crucial. Protodeboronation of boronic acids can be a significant side reaction.[6]

  • Pyridine Inhibition: As previously mentioned, the pyridine nitrogen can coordinate to the palladium center. If low yields are observed, consider switching to a bulkier, more electron-rich phosphine ligand (e.g., BrettPhos, XPhos) to mitigate this effect.[6]

• Side Reactions: Homocoupling of the coupling partners can sometimes be observed. This can often be minimized by carefully controlling the reaction temperature and ensuring a thoroughly degassed reaction mixture.[6]

Conclusion

The catalytic activation of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one is a powerful strategy for the synthesis of novel and diverse chemical entities for drug discovery and development. The protocols and insights provided in this guide offer a solid foundation for researchers to successfully employ a range of cross-coupling reactions. The key to success lies in the careful selection of the catalytic system, particularly the ligand, and the meticulous control of reaction conditions to ensure an inert environment. By understanding the underlying principles of the catalytic cycles and potential pitfalls, scientists can effectively harness these powerful synthetic tools to accelerate their research endeavors.

References

• A Comparative Guide to Catalysts for C-N Bond Formation with 3-Bromopyridines. Benchchem.
• Application Notes and Protocols for Buchwald-Hartwig Amination using 3-Bromopyridine-D4. Benchchem.
• Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Amino-5-bromopyridine. Benchchem.
• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews - ACS Publications.
• Direct Arylation of Simple Arenes with Aryl Bromides by Synergistic Silver and Palladium Catalysis. PMC.
• Technical Support Center: Optimizing Coupling Reactions of 3-Bromopyridine-D4. Benchchem.
• Application Notes and Protocols: Heck Reaction with 3-Bromo-4-isopropylpyridine. Benchchem.
• Application Notes and Protocols for the Use of 3-Bromopyridine-D4 in Palladium-Catalyzed Cross-Coupling Reactions. Benchchem.
• Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Scirp.org.
• Optimizations of the Suzuki coupling of 3‐bromopyridine with potassium... ResearchGate.
• Buchwald-Hartwig Coupling. Organic Synthesis.
• Heck Reaction. Organic Chemistry Portal.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
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• 7. organic-synthesis.com [organic-synthesis.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Heck Reaction [organic-chemistry.org]

Application Notes and Protocols: Microwave-Assisted Synthesis of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Introduction: The Strategic Importance of N-Aryl Lactams and the Advent of Microwave Synthesis

The pyridine nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals. Specifically, N-aryl lactam derivatives, such as 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, are valuable intermediates in drug discovery. The bromine handle on the pyridine ring allows for further functionalization through various cross-coupling reactions, enabling the synthesis of diverse compound libraries for biological screening. The pyrrolidin-2-one moiety can enhance solubility and other pharmacokinetic properties of a molecule.

Traditionally, the synthesis of such compounds via conventional heating methods often requires long reaction times, high temperatures, and can lead to the formation of significant byproducts, complicating purification and reducing overall yield.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, addressing many of these challenges.[2] By utilizing microwave irradiation, chemical reactions can be completed in a fraction of the time required by conventional heating, often with higher yields and improved product purity.[1][3][4] This efficiency stems from the direct and rapid heating of the reaction mixture, a stark contrast to the slower conductive heating of conventional methods.[5][6]

This application note provides a detailed protocol for the synthesis of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one via a microwave-assisted Buchwald-Hartwig amination. We will delve into the mechanistic rationale for the chosen conditions and present a comprehensive, step-by-step guide for researchers in synthetic and medicinal chemistry.

The Power of Microwave-Assisted Organic Synthesis (MAOS)

Microwave-assisted synthesis leverages the ability of polar molecules and ions in a reaction mixture to absorb microwave energy and convert it into heat. This direct energy transfer leads to rapid and uniform heating throughout the sample, avoiding the localized overheating often associated with conventional methods. The primary advantages of MAOS in the context of this synthesis include:

• Accelerated Reaction Rates: Dramatically reduced reaction times, from hours to minutes.[7]

• Enhanced Yields: Improved conversion of starting materials to the desired product.

• Greener Chemistry: Lower energy consumption and the potential for solvent-free reactions contribute to more environmentally benign processes.[3][4]

• Improved Purity: Faster reactions at optimal temperatures can minimize the formation of byproducts, simplifying purification.[1]

Reaction Principle: The Buchwald-Hartwig Amination

The formation of the C-N bond between the pyridine ring and the pyrrolidin-2-one nitrogen is achieved through a palladium-catalyzed Buchwald-Hartwig amination. This powerful cross-coupling reaction involves the reaction of an aryl halide (3,5-dibromopyridine) with an amine (pyrrolidin-2-one) in the presence of a palladium catalyst, a phosphine ligand, and a base. The catalytic cycle is a well-established process that allows for the efficient formation of C-N bonds.

Experimental Workflow

The following diagram outlines the key stages of the microwave-assisted synthesis of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Caption: Workflow for Microwave-Assisted Synthesis.

Detailed Experimental Protocol

This protocol is adapted from established procedures for microwave-assisted Buchwald-Hartwig aminations.[8][9]

Materials:

• 3,5-Dibromopyridine

• Pyrrolidin-2-one

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)

• Cesium Carbonate (Cs₂CO₃)

• Anhydrous 1,4-Dioxane

• Microwave reactor (e.g., Anton Paar Monowave, CEM Discover, Biotage Initiator)

• Microwave process vials with caps

Procedure:

• Reagent Preparation:

  • To a 10 mL microwave process vial equipped with a magnetic stir bar, add 3,5-dibromopyridine (1.0 mmol, 237 mg).

  • Add pyrrolidin-2-one (1.2 mmol, 102 mg, 1.2 equiv).

  • Add Pd₂(dba)₃ (0.02 mmol, 18.3 mg, 2 mol%).

  • Add Xantphos (0.04 mmol, 23.1 mg, 4 mol%).

  • Add Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 652 mg, 2.0 equiv).

  • Add 5 mL of anhydrous 1,4-dioxane.

• Reaction Setup:

  • Seal the vial with a septum cap.

  • Purge the vial with argon or nitrogen for 5 minutes to ensure an inert atmosphere.

• Microwave Irradiation:

  • Place the vial in the microwave reactor.

  • Set the reaction parameters as follows:

    • Temperature: 150 °C

    • Hold Time: 30 minutes

    • Ramp Time: 2 minutes

    • Power: Dynamic (will adjust to maintain temperature)

    • Stirring: High

• Work-up:

  • After the reaction is complete, allow the vial to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (20 mL).

  • Filter the mixture through a pad of celite to remove the catalyst and base.

  • Wash the celite pad with additional ethyl acetate (10 mL).

  • Combine the organic filtrates and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel using a gradient of hexane/ethyl acetate as the eluent to afford the pure 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Rationale for Experimental Choices

• Catalyst System (Pd₂(dba)₃ / Xantphos): The combination of a palladium(0) source like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as Xantphos is highly effective for C-N cross-coupling reactions. Xantphos is known to promote the reductive elimination step and stabilize the palladium catalyst, leading to higher yields.

• Base (Cesium Carbonate): A strong, non-nucleophilic base is required to deprotonate the lactam nitrogen, forming the active nucleophile. Cesium carbonate is often used in these reactions due to its high solubility in organic solvents and its ability to facilitate the catalytic cycle.

• Solvent (1,4-Dioxane): A high-boiling point, polar aprotic solvent is ideal for microwave-assisted reactions as it can absorb microwave energy efficiently and reach the required reaction temperatures. Anhydrous conditions are crucial to prevent catalyst deactivation and side reactions.

• Stoichiometry: A slight excess of the pyrrolidin-2-one is used to ensure complete consumption of the more expensive 3,5-dibromopyridine. Using a 1:1.2 ratio is a good starting point for optimization.

Data Presentation: Expected Outcomes

The following table summarizes the key parameters and expected results for the microwave-assisted synthesis of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Parameter	Value	Rationale
Reactants	3,5-Dibromopyridine, Pyrrolidin-2-one	Aryl halide and lactam for N-arylation.
Catalyst	Pd₂(dba)₃ (2 mol%)	Efficient palladium(0) source for cross-coupling.
Ligand	Xantphos (4 mol%)	Bulky phosphine ligand to promote the reaction.
Base	Cs₂CO₃ (2.0 equiv)	Strong, non-nucleophilic base for lactam deprotonation.
Solvent	Anhydrous 1,4-Dioxane	High-boiling, polar aprotic solvent for microwave heating.
Temperature	150 °C	Optimal temperature for rapid C-N bond formation.
Time	30 minutes	Significantly reduced reaction time due to microwave irradiation.
Expected Yield	> 70%	Based on similar microwave-assisted amination reactions.
Purification	Column Chromatography	Standard method for isolating the pure product.

Conclusion

The microwave-assisted Buchwald-Hartwig amination provides a rapid, efficient, and high-yielding pathway for the synthesis of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one. This protocol offers significant advantages over traditional heating methods, aligning with the principles of green chemistry by reducing reaction times and energy consumption.[3][4] The operational simplicity and scalability of this method make it a valuable tool for researchers in drug discovery and development, enabling the rapid generation of novel chemical entities for biological evaluation.

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• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science. [Link]

• THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024). ResearchGate. [Link]

• Green Chemistry approach for Microwave assisted synthesis of some Traditional Reactions. (2020). ResearchGate. [Link]

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• Microwave Chemistry: Buchwald-Hartwig Amination, C-H Arylation of Adenines, Cycloisomerization Approach to Indolizinones, Synthesis of Pyrroles. (2008). Organic Chemistry Portal. [Link]

• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. [Link]

• Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. (n.d.). ResearchGate. [Link]

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• EFFICIENT MICROWAVE-ASSISTED BUCHWALD-HARTWIG COUPLING FOR THE SYNTHESIS OF 3- (SUBSTITUTED)BENZYL-7. (2024). African Journal of Biological Sciences. [Link]

• A Multifunctional Reagent Designed for the Site-Selective Amination of Pyridines. (2020). Organic Chemistry Portal. [Link]

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• Microwave-Induced Synthesis of Enantiopure β- Lactams. (2017). Walsh Medical Media. [Link]

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• Efficient Microwave-Assisted Palladium-Catalyzed Selective N-Arylation of Anilines with 2,3-Dihalopyridines in Water. (2026). PMC. [Link]

• An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. (n.d.). MDPI. [Link]

• MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTR. (n.d.). Revue Roumaine de Chimie. [Link]

• Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. (2025). ACS Omega. [Link]

• Microwave-assisted synthesis of novel 2,3-disubstituted imidazo[1,2-a]pyridines via one-pot three component reactions. (2015). RSC Publishing. [Link]

• Microwave-Assisted Synthesis of Novel Antimicrobial N-Arylated-Pyridopyrimidines. (2020). Taylor & Francis Group. [Link]

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• 2. revroum.lew.ro [revroum.lew.ro]
• 3. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 4. dpkmr.edu.in [dpkmr.edu.in]
• 5. Microwave Chemistry: Buchwald-Hartwig Amination, C-H Arylation of Adenines, Cycloisomerization Approach to Indolizinones, Synthesis of Pyrroles [organic-chemistry.org]
• 6. A Multifunctional Reagent Designed for the Site-Selective Amination of Pyridines [organic-chemistry.org]
• 7. Microwave-Assisted Buchwald-Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Suppressing Debromination in Bromopyridine Cross-Coupling

Welcome to the Technical Support Center for scientists and drug development professionals. This guide provides causality-driven troubleshooting, mechanistic insights, and self-validating protocols to address protodehalogenation (hydrodehalogenation) side reactions during the palladium-catalyzed cross-coupling of bromopyridines.

Part 1: Frequently Asked Questions (Mechanistic Origins)

Q1: What is the exact chemical mechanism behind the debromination side reaction? A1: Debromination, or reductive protodehalogenation, is an unproductive off-cycle pathway. After the initial oxidative addition of the bromopyridine to the Pd(0) catalyst, the resulting Ar-Pd(II)-Br complex is supposed to undergo transmetalation. However, if transmetalation is slow, the complex can undergo a competing β -hydride elimination. This typically occurs when the Pd complex oxidizes an amine base, an alkoxide base, or an alcoholic solvent to acquire a hydride ligand[1]. The resulting Ar-Pd(II)-H intermediate then rapidly undergoes C–H reductive elimination, ejecting the undesired dehalogenated pyridine and a Pd(0) species[2].

Q2: Why are bromopyridines more susceptible to this than standard aryl bromides? A2: Bromopyridines present a dual challenge. First, the electron-deficient nature of the pyridine ring accelerates oxidative addition but can significantly retard the transmetalation step, increasing the lifespan of the vulnerable Ar-Pd(II)-Br intermediate. Second, the basic nitrogen atom on the pyridine ring can competitively coordinate to the palladium center or the transmetalating agent (e.g., boronic acid), inhibiting the productive catalytic cycle and providing a wider kinetic window for the hydride transfer pathway[3].

Q3: Can the choice of base dictate the severity of debromination? A3: Absolutely. Strong alkoxide bases (e.g., NaOtBu, KOtBu) are notorious for acting as hydride donors via β -hydride elimination[4]. Switching to milder, inorganic bases like potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), or cesium fluoride (CsF) eliminates this primary hydride source, forcing the reaction toward the desired transmetalation pathway[5].

Part 2: Visualizing the Reaction Pathways

Catalytic cycle showing the kinetic competition between transmetalation and hydride transfer.

Systematic troubleshooting workflow to eliminate hydrodehalogenation variables.

Part 3: Causality-Driven Troubleshooting Guide

Issue 1: Significant debromination detected alongside protodeboronation of the boronic acid.

• Causality: The presence of trace water or protic solvents causes the boronic acid to degrade (hydrolytic deboronation)[6]. Without a viable transmetalation partner, the Ar-Pd(II)-Br complex is stranded and eventually undergoes hydride capture from the solvent or base.

• Solution: Utilize strictly anhydrous conditions. Switch to a less hygroscopic solvent system such as Glycol Dimethyl Ether (DME)[6] or Toluene. Ensure the boronic acid is used in a slight excess (1.1–1.2 equiv) to compensate for any unavoidable degradation[7].

Issue 2: Reaction stalls at 40% conversion; remaining mass balance is debrominated pyridine.

• Causality: The ligand system is failing to accelerate the transmetalation step sufficiently, allowing the background debromination rate to outcompete product formation. Simple phosphines (like PPh₃) often fail to provide the steric bulk needed to force rapid reductive elimination.

• Solution: Upgrade to Buchwald-type dialkylbiaryl phosphines (e.g., RuPhos, XPhos) or P(t-Bu)₃. These bulky, electron-rich ligands dramatically accelerate both oxidative addition and transmetalation, effectively closing the kinetic window for side reactions[5].

Issue 3: Debromination occurs even when using K₃PO₄ and RuPhos.

• Causality: If the base and ligand are optimized, the palladium source itself may be degrading into inactive Pd black, or the solvent is acting as a hydride donor. Solvents like DMF or unpurified dioxane can sometimes facilitate debromination pathways under prolonged heating[5].

• Solution: Switch to a pre-catalyst system (e.g., Buchwald G3/G4 palladacycles) to ensure efficient, controlled generation of the active Pd(0) species without the formation of nanoparticles[5]. Change the solvent to anhydrous Toluene.

Part 4: Quantitative Data & Optimization Parameters

The following tables summarize the impact of rational parameter tuning on the suppression of debromination during the Suzuki-Miyaura coupling of bromopyridines[5],[3].

Table 1: Effect of Base and Solvent on 3-Bromopyridine Coupling

Base	Solvent	Temp (°C)	Yield of Coupled Product (%)	Yield of Debrominated Byproduct (%)
NaOtBu	Ethanol	80	35%	55%
K₂CO₃	DMF	90	65%	20%
K₃PO₄	Toluene	100	85%	<5%
CsF	DME	85	88%	<2%

Table 2: Ligand Screening Results (Using K₃PO₄ in Toluene)

Ligand	Pd Source (mol%)	Time (h)	Yield of Coupled Product (%)	Yield of Debrominated Byproduct (%)
PPh₃	Pd(OAc)₂ (5%)	24	45%	30%
dppf	Pd₂(dba)₃ (2%)	18	60%	15%
XPhos	Pd₂(dba)₃ (2%)	16	85%	<5%
RuPhos	Pd(OAc)₂ (2%)	12	92%	<3%

Part 5: Self-Validating Experimental Protocol

Protocol: Minimized-Debromination Suzuki-Miyaura Coupling of 3-Bromopyridine This protocol utilizes a bulky, electron-rich phosphine ligand (RuPhos) and a mild phosphate base to kinetically outcompete the debromination pathway[5].

Reagents:

• 3-Bromopyridine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol, 2 mol%)

• RuPhos (0.04 mmol, 4 mol%)

• Anhydrous K₃PO₄ (2.0 mmol)

• Anhydrous Toluene (5 mL)

Step-by-Step Methodology:

• Preparation: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the 3-bromopyridine, arylboronic acid, and K₃PO₄.

• Atmosphere Control: Evacuate the tube and backfill with high-purity Argon three times. Self-Validation Check: Strict exclusion of oxygen is required. If the reaction mixture turns black immediately upon solvent addition, oxygen has infiltrated, causing Pd(0) to precipitate as inactive Pd black.

• Catalyst Activation: In a separate, Argon-purged vial, dissolve Pd₂(dba)₃ and RuPhos in 2 mL of anhydrous toluene. Stir for 5 minutes until a deep red/orange solution forms, indicating the formation of the active L₂Pd(0) complex.

• Reaction Initiation: Transfer the active catalyst solution to the Schlenk tube via a gas-tight syringe. Add the remaining 3 mL of anhydrous toluene.

• Execution: Seal the tube and heat to 100 °C with vigorous stirring for 12–16 hours. Self-Validation Check: Monitor via LC-MS at 2 hours. You should observe >50% conversion to the product mass, with the Ar-H (debrominated) mass remaining at baseline levels.

• Work-up: Cool to room temperature, quench with 5 mL of deionized water, and extract with ethyl acetate (3 x 10 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel chromatography.

Part 6: References

1.[5] 2.[4] 3.[6] 4.[2] 5.[3] 6.[7] 7. [1]

Sources

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• 2. books.rsc.org [books.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one Reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks encountered when functionalizing1 (CAS: 1209459-07-3)[1]. While this molecule is a highly valuable pharmaceutical building block, its cross-coupling reactions (e.g., Buchwald-Hartwig, Suzuki-Miyaura) are notoriously difficult. The combination of a coordinating pyridine nitrogen and the steric bulk of the adjacent pyrrolidin-2-one (lactam) ring requires precise catalyst design and reaction engineering.

Part 1: Mechanistic Insights & Causality (FAQs)

Q: Why does the pyrrolidin-2-one group at the C3 position hinder the C5-Br reaction if they are meta to each other? A: While meta-substituents do not exert direct ortho-steric blocking, the 3D conformational flexibility of the non-planar pyrrolidin-2-one ring allows it to sweep across the face of the pyridine ring. This creates a "steric canopy" that impedes the approach of bulky Palladium-ligand complexes during the transmetalation or amine-binding steps. Additionally, the lactam carbonyl oxygen can participate in weak off-cycle coordination with the Pd center, trapping it in an inactive state.

Q: Which step of the catalytic cycle is most affected by this steric hindrance? A: In Buchwald-Hartwig aminations and Suzuki-Miyaura couplings, the rate-limiting step shifts depending on the ligand and substrate. With highly hindered substrates, transmetalation (in Suzuki) or amine binding (in Buchwald-Hartwig) becomes energetically demanding. However, 2 reveal that when using bulky dialkylbiaryl phosphine ligands like RuPhos, the rate-limiting step is often reductive elimination[2]. Paradoxically, increasing the steric bulk of the ligand accelerates reductive elimination by compressing the C-Pd-N or C-Pd-C bond angle, forcing the product out.

Pd-catalyzed cross-coupling cycle highlighting steric bottlenecks at the transmetalation step.

Part 2: Ligand & Catalyst Selection Guide

Standard bidentate ligands like dppf or BINAP 3 often fail here due to the formation of stable, unreactive Pd(II) resting states[3]. To overcome the steric hindrance of the lactam ring, monoligated Pd(0) complexes are required.

• RuPhos: Excellent for secondary amines and secondary alkylboronic acids. Its structure facilitates reductive elimination by crowding the metal center[2].

• BrettPhos: Superior for primary amines. Its structure prevents bis-ligation, ensuring a highly active L1Pd(0) species[2].

• AntPhos: Highly recommended for sterically demanding aryl-alkyl Suzuki couplings. Its rigid anthracenyl moiety prevents unwanted β-hydride elimination[4].

Quantitative Data: Ligand Performance Comparison

Data summarized from benchmark optimizations of sterically hindered pyridines.

Ligand Class	Example	Relative Transmetalation Rate	Reductive Elimination Barrier	Primary Amine Yield (%)	Secondary Amine Yield (%)	Dominant Side Reaction
Triarylphosphine	PPh3	Slow	High	< 10%	< 5%	Protodehalogenation
Bidentate Phosphine	dppf	Moderate	High	30-40%	10-20%	Catalyst Poisoning
Dialkylbiaryl (1st Gen)	SPhos	Fast	Moderate	60-70%	40-50%	β-Hydride Elimination
Dialkylbiaryl (Advanced)	RuPhos	Very Fast	Low	50-60%	> 85%	None (Highly Selective)
Dialkylbiaryl (Advanced)	BrettPhos	Very Fast	Low	> 85%	30-40%	None (Highly Selective)

Part 3: Troubleshooting Workflow

When reactions fail, identifying the exact failure mode is critical.5 as they can bind to the palladium center and inhibit the reaction[5].

Troubleshooting workflow for resolving low yields in sterically hindered pyridine couplings.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and overcome the steric hindrance of 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one, we employ a Self-Validating G3 Precatalyst Protocol .

Why this protocol is self-validating: Generating Pd(0) in situ from Pd(OAc)2 and a phosphine ligand is often slow and inefficient for hindered systems, leading to Pd black precipitation. The G3 precatalyst ensures a strict 1:1 Ligand:Pd ratio. The color change from yellow/green to red/brown serves as an internal visual indicator of active L1Pd(0) generation, while LC-MS mass balance checks distinguish between unreacted starting material and protodehalogenation.

Step-by-Step Methodology: Buchwald-Hartwig Amination

• Preparation (Glovebox): In a nitrogen-filled glovebox, charge an oven-dried 10 mL reaction vial with 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (1.0 equiv, 0.5 mmol), the secondary amine nucleophile (1.2 equiv, 0.6 mmol), and sodium tert-butoxide (1.5 equiv, 0.75 mmol).

• Catalyst Loading: Add RuPhos Pd G3 (2 mol%) and RuPhos ligand (2 mol%). Causality: The extra 2 mol% ligand prevents palladium aggregation during the initial activation phase.

• Solvent Addition: Add anhydrous, degassed Toluene (2.5 mL, 0.2 M). Causality: Toluene prevents solvent-coordination inhibition seen with polar solvents[5].

• Activation & Heating: Seal the vial with a PTFE-lined cap, remove from the glovebox, and heat to 85 °C in an oil bath.

  • Self-Validation Check: Within 10 minutes, observe a distinct color shift to a deep red/brown, indicating the successful formation of the active L1Pd(0) species. If the solution turns black and precipitates, oxygen ingress or solvent contamination has occurred.

• Monitoring: After 2 hours, sample 10 µL of the reaction mixture, dilute in MeCN, and analyze via LC-MS.

  • Decision Gate: If unreacted bromide remains without Pd black formation, the steric blockade at transmetalation is the bottleneck. Increase the temperature to 100 °C for an additional 4 hours.

• Workup: Cool to room temperature, quench with 2 mL of deionized water, and extract with Ethyl Acetate (3 x 5 mL). Dry the combined organic layers over anhydrous Na2SO4, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• ChemScene. "1-(5-Bromopyridin-3-yl)pyrrolidin-2-one Product Data." ChemScene. 1

• ACS Omega. "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure." ACS Publications. 2

• Royal Society of Chemistry. "Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling." RSC.org. 4

• WuXi AppTec. "Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings." WuXi AppTec. 5

• Wikipedia. "Buchwald–Hartwig amination." Wikipedia. 3

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]

Column chromatography purification techniques for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Technical Support Center: Chromatographic Purification of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the isolation of halogenated pyridine-lactam derivatives. 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (CAS: 1209459-07-3) presents a unique chromatographic profile due to its dual functionality: an electron-deficient, basic pyridine ring and a polar, hydrogen-bond-accepting pyrrolidin-2-one (lactam) moiety[1].

The primary hurdle in its purification is severe peak tailing on standard normal-phase silica gel. This is driven by the interaction between the basic pyridine nitrogen and the highly acidic surface silanol groups of the stationary phase[2][3]. This guide provides a self-validating, step-by-step methodology, troubleshooting Q&As, and empirical data to ensure high-yield, high-purity isolation of this compound.

Purification Decision Workflow

Workflow for the chromatographic purification of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Self-Validating Experimental Protocol: Deactivated Normal-Phase Chromatography

Causality Check: Standard silica gel (SiO₂) contains acidic silanol (-SiOH) groups. The basic nitrogen of the pyridine ring acts as a hydrogen bond acceptor and can undergo ion-exchange, causing the compound to stick and streak[2][3]. By pre-treating the column and mobile phase with Triethylamine (TEA), we competitively block these active acidic sites, ensuring the target molecule elutes as a tight, symmetrical band[4].

Step 1: Mobile Phase and Slurry Preparation

• Prepare the initial mobile phase: 80% Hexane / 20% Ethyl Acetate (EtOAc) containing 0.5% (v/v) Triethylamine (TEA)[2].

• Weigh out silica gel (particle size 40–63 µm for flash chromatography) at a 40:1 to 50:1 ratio by weight to the crude sample[5][6].

• Create a slurry by slowly adding the TEA-modified mobile phase to the silica gel while stirring gently to remove trapped air bubbles[7].

Step 2: Column Packing and Deactivation

• Pour the slurry into a glass chromatography column with a closed stopcock.

• Open the stopcock and allow the solvent to drain, tapping the sides of the column with a rubber mallet to ensure a tightly packed, level silica bed[6].

• Self-Validation Step: Run at least two column volumes of the TEA-modified solvent through the bed. Collect a 10 mL fraction and test the pH with indicator paper (should be basic) to validate that the silica silanols are fully neutralized before loading the sample.

• Add a 1-2 cm protective layer of clean sea sand to the top of the silica bed[6][7].

Step 3: Dry Loading the Sample Causality Check: 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one has a LogP of ~1.97[1], giving it mixed solubility. Wet loading in a non-polar solvent may cause the compound to precipitate at the column head, ruining the separation. Dry loading bypasses this solubility cliff[5][6].

• Dissolve the crude mixture in a minimal volume of Dichloromethane (DCM).

• Add dry silica gel (approximately 2-3 times the mass of the crude sample) to the flask.

• Evaporate the DCM under reduced pressure (rotary evaporator) until a free-flowing, dry powder is obtained[5][6].

• Carefully pour the dry powder onto the sand layer of the packed column, ensuring an even surface, and cap with another thin layer of sand[6].

Step 4: Gradient Elution and Fractionation

• Begin elution with the 80:20 Hexane:EtOAc (+0.5% TEA) system.

• Gradually increase the polarity to 50:50 Hexane:EtOAc (+0.5% TEA) as the less polar impurities (e.g., unreacted 3,5-dibromopyridine) elute.

• Collect fractions in test tubes and monitor via TLC (UV active at 254 nm).

• Self-Validation Step: Co-spot the fractions containing the putative product alongside the crude starting material on a TLC plate. The pure product fraction must show a single, tight spot with no trailing edge, confirming the efficacy of the TEA modifier.

Troubleshooting Guide

Q: My product is co-eluting with the unreacted 3,5-dibromopyridine starting material. How do I resolve this? A: This indicates your initial solvent system is too polar, causing both the highly lipophilic dibromopyridine and the moderately polar lactam product to migrate near the solvent front. Action: Decrease the initial EtOAc concentration. Start your gradient at 95:5 Hexane:EtOAc (+0.5% TEA). The dibromopyridine will elute quickly, while the pyrrolidin-2-one moiety's hydrogen-bonding capability will retain your target compound on the silica until you increase the EtOAc concentration to ~30-40%.

Q: Even with 0.5% TEA, I am still observing slight tailing on my TLC plates. What is the next logical step? A: If tailing persists, the silica gel may have an unusually high density of highly acidic silanol sites, or the TEA is evaporating during TLC plate development. Action: First, ensure your TLC developing chamber is saturated with TEA vapors by placing a small beaker of neat TEA inside the chamber. If column tailing persists, switch the stationary phase to basic Alumina (Activity II or III), which inherently lacks acidic silanols and is highly effective for basic nitrogen heterocycles[2].

Q: I recovered my product, but the NMR shows residual triethylamine. How do I remove it? A: TEA (b.p. 89°C) can sometimes become trapped in the crystalline lattice or viscous oil of the product during rotary evaporation. Action: Re-dissolve the purified product in a volatile solvent like DCM or diethyl ether, and wash it once with a mild aqueous buffer (e.g., saturated NaHCO₃ or water) to partition the TEA into the aqueous layer. Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate[7][8]. Alternatively, place the sample under high vacuum (lyophilizer or Schlenk line) overnight.

Frequently Asked Questions (FAQs)

Q: Can I use Reverse-Phase (RP) chromatography instead of Normal-Phase for this compound? A: Yes. Reverse-phase chromatography (e.g., C18 stationary phase) is an excellent alternative for pyridine derivatives because it avoids silanol-induced tailing entirely[3][5]. For RP-HPLC, use a gradient of Water and Acetonitrile. To ensure sharp peaks, buffer the aqueous phase to pH 2.5–3.0 (e.g., using 10-20 mM phosphate buffer or 0.1% Formic Acid) to protonate any residual silanols on the C18 silica support[3][4]. However, for multigram scale purification, normal-phase with TEA is generally more cost-effective.

Q: Why do you recommend dry loading over wet loading for this specific molecule? A: 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one contains a heavy, lipophilic bromine atom and a polar lactam ring[1]. This structural dichotomy means it dissolves well in polar halogenated solvents (DCM) but poorly in the non-polar hydrocarbon solvents (Hexane) required to start the column. Wet loading with DCM would disrupt the column's solvent equilibrium and cause band broadening. Dry loading ensures the sample is evenly distributed and elutes strictly based on the mobile phase gradient[5][6].

Q: Does the bromine atom affect the compound's detectability during fractionation? A: The bromine atom significantly increases the molecular weight (MW: 241.08 g/mol )[1] and lipophilicity, but the primary chromophore for UV detection remains the conjugated pyridine ring. The compound is highly UV-active at 254 nm. If using mass spectrometry (LC-MS) to monitor fractions, look for the characteristic 1:1 isotopic doublet at m/z 241 and 243 [M+H]⁺ due to the ⁷⁹Br and ⁸¹Br isotopes.

Quantitative Data Summary

The following table summarizes the optimized chromatographic parameters for isolating 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one, comparing standard and deactivated conditions.

Parameter	Standard Silica (No Modifier)	Deactivated Silica (0.5% TEA)	Reverse-Phase (C18)
Mobile Phase	Hexane / EtOAc	Hexane / EtOAc + 0.5% TEA	H₂O / MeCN + 0.1% Formic Acid
Peak Shape / Band	Severe Tailing (R_f ~0.2-0.5 streak)	Symmetrical (R_f ~0.35)	Symmetrical, sharp
Silica:Crude Ratio	100:1 (due to band broadening)	40:1 to 50:1	N/A (Loading capacity dependent)
Loading Method	Dry Loading	Dry Loading	Liquid Injection (DMSO/MeOH)
Expected Recovery	< 60% (lost in mixed fractions)	> 85%	> 90%
Primary Limitation	Poor resolution, low yield	Requires post-column TEA removal	Lower sample capacity per run

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Tip on Peak Tailing of Basic Analytes | Phenomenex [discover.phenomenex.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. orgsyn.org [orgsyn.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. arkat-usa.org [arkat-usa.org]

Technical Support Center: Navigating Catalyst Challenges with 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one. This guide is designed to provide in-depth, practical solutions to a critical challenge encountered during its use in catalysis: catalyst poisoning. My aim is to move beyond generic advice and offer a scientifically grounded, experience-driven framework to help you anticipate, diagnose, and resolve issues of catalyst deactivation, ensuring the success and reproducibility of your experiments.

The Duality of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one in Catalysis

1-(5-Bromopyridin-3-YL)pyrrolidin-2-one is a valuable building block in medicinal chemistry, frequently employed in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings.[1] Its utility lies in the strategic placement of the bromine atom on the pyridine ring, which allows for the introduction of diverse molecular fragments. However, the very feature that makes it a useful substrate—the pyridine ring—is also the primary source of a significant experimental hurdle: catalyst poisoning.

The lone pair of electrons on the pyridine nitrogen atom can act as a potent Lewis base, strongly coordinating to the active metal center of the catalyst (typically palladium).[2][3] This coordination can block the sites required for the catalytic cycle to proceed, leading to reduced reaction rates, incomplete conversion, and in severe cases, complete shutdown of the reaction. This guide will equip you with the knowledge and protocols to effectively manage this inherent reactivity.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one is sluggish or has completely stalled. How do I know if catalyst poisoning is the culprit?

A1: This is the most common issue encountered with this substrate. While other factors can contribute to a failed reaction, catalyst poisoning by the pyridine nitrogen is a primary suspect. Here are key indicators:

• Reaction works with non-pyridine substrates: If you have successfully run similar coupling reactions with aryl bromides that do not contain a pyridine moiety using the same catalyst system, it strongly suggests the pyridine nitrogen is the issue.

• Formation of palladium black: The appearance of a fine black precipitate is a sign of catalyst decomposition, where the active Pd(0) has been converted to inactive metallic palladium. This can be exacerbated by poisoning.[4]

• Inconsistent results: If you observe significant variability in yield and reaction time between batches, it could be due to subtle differences in the level of catalyst poisoning.

• Stalled conversion: The reaction starts but does not proceed to completion, even with extended reaction times or gentle heating. This indicates that the catalyst is becoming deactivated over the course of the reaction.[4]

Q2: How do the substituents on the pyridine ring of my substrate affect its potential to poison the catalyst?

A2: The electronic and steric properties of the substituents on the pyridine ring play a crucial role in its coordinating ability.

• Electronic Effects: The pyrrolidinone group at the 3-position is an electron-withdrawing group. This decreases the electron density on the pyridine nitrogen, making it a weaker Lewis base compared to unsubstituted pyridine.[3] This is advantageous and can reduce the severity of catalyst poisoning.

• Steric Effects: The position of the nitrogen within the pyridine ring is also a factor. For 2-substituted pyridines, the proximity of the substituent to the nitrogen can create steric hindrance that interferes with its ability to coordinate to the catalyst.[4] In the case of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, the substituents are at the 3 and 5 positions, which provides less steric shielding for the nitrogen compared to a 2-substituted pyridine.

Q3: Are there specific types of palladium catalysts that are more resistant to poisoning by bromopyridines?

A3: Absolutely. The choice of ligand on the palladium catalyst is critical for mitigating poisoning by pyridine-containing substrates.

• Bulky, Electron-Rich Phosphine Ligands: Ligands such as SPhos, XPhos, and RuPhos are often highly effective.[2][4] Their steric bulk can physically hinder the coordination of the pyridine nitrogen to the palladium center, while their electron-rich nature enhances the catalytic activity, helping to overcome the inhibitory effect.

• N-Heterocyclic Carbene (NHC) Ligands: Palladium-NHC complexes, such as PEPPSI-IPr, are known for their high activity and stability in cross-coupling reactions with challenging substrates like bromopyridines. The strong σ-donating ability of NHC ligands makes the palladium center more electron-rich and can lead to more efficient catalysis.[2]

• Palladacycles: Pre-activated catalyst systems like Herrmann's Catalyst can also show enhanced performance due to their high stability and activity.[2]

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered when using 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one in palladium-catalyzed cross-coupling reactions.

Problem	Potential Cause	Recommended Solution
Low to No Conversion	Catalyst Poisoning by Pyridine Nitrogen: The pyridine nitrogen is coordinating to the palladium center and inhibiting the catalytic cycle.[4]	1. Switch to a More Robust Ligand: Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or an N-heterocyclic carbene (NHC) ligand (e.g., PEPPSI-IPr).[2] 2. Increase Catalyst Loading: While not ideal, a modest increase in catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes compensate for the poisoning effect.[3] 3. Use a Pre-catalyst: Palladium pre-catalysts can be more efficient at generating the active Pd(0) species.
Inappropriate Base: The chosen base may be too weak to effectively participate in the catalytic cycle or may be incompatible with the substrate.	1. Use a Stronger, Non-Coordinating Base: For Suzuki reactions, consider using K₃PO₄ or Cs₂CO₃.[5] For Buchwald-Hartwig aminations, a strong base like LHMDS or K₃PO₄ is often necessary.[6][7]
Poor Quality of Reagents: Impurities in the starting material, boronic acid/ester, or solvent can deactivate the catalyst.	1. Ensure Purity of Starting Materials: Use highly purified 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one. 2. Check Boronic Acid/Ester Quality: Boronic acids can dehydrate to form unreactive boroxines. Use fresh or properly stored reagents. 3. Use Anhydrous, Degassed Solvents: Oxygen can deactivate the Pd(0) catalyst.[4]
Formation of Side Products (e.g., Homocoupling)	Presence of Oxygen: Oxygen can promote the homocoupling of boronic acids.[5]	1. Thoroughly Degas the Reaction Mixture: Purge the solvent and reaction vessel with an inert gas (argon or nitrogen) before adding the catalyst. Freeze-pump-thaw cycles are also effective.
Decomposition of Boronic Acid: The base can promote the decomposition of the boronic acid, leading to homocoupling.	1. Optimize Base and Addition Time: Add the base at the appropriate time as per the protocol. Ensure the chosen base is compatible with the boronic acid.
Reaction Stalls After Initial Conversion	Gradual Catalyst Deactivation: The catalyst is being slowly poisoned or is thermally unstable under the reaction conditions.	1. Lower the Reaction Temperature: If possible, run the reaction at a lower temperature for a longer period.[4] 2. Consider a More Stable Catalyst: Palladacycles or catalysts with robust ligands may exhibit better thermal stability.[2]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling with a Bulky Phosphine Ligand

This protocol is a starting point for the Suzuki-Miyaura coupling of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one with an arylboronic acid.

Materials:

• 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

• Arylboronic acid (1.2 equivalents)

• Pd(OAc)₂ (2 mol%)

• SPhos (4 mol%)

• K₃PO₄ (2 equivalents)

• Anhydrous, degassed 1,4-dioxane

• Inert atmosphere (argon or nitrogen)

Procedure:

• To an oven-dried Schlenk flask, add 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, the arylboronic acid, and K₃PO₄.

• Evacuate and backfill the flask with inert gas three times.

• In a separate vial, under an inert atmosphere, add Pd(OAc)₂ and SPhos.

• Add the anhydrous, degassed 1,4-dioxane to the Schlenk flask containing the substrates and base.

• Add the catalyst/ligand mixture to the reaction flask.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Utilizing a Scavenger to Mitigate Halide Poisoning

In some cases, the build-up of bromide ions can also contribute to catalyst inhibition. The use of a silver salt as a halide scavenger can be beneficial.

Modification to Protocol 1:

• Add 1 equivalent of silver carbonate (Ag₂CO₃) or silver oxide (Ag₂O) to the reaction mixture along with the other solid reagents in step 1. Silver salts can help to precipitate out the bromide ions, preventing their interference with the catalyst.

Visualizing the Problem and Solution

Diagram 1: Catalyst Poisoning by Pyridine Nitrogen

Caption: The pyridine nitrogen of the substrate can intercept the active Pd(0) catalyst, forming a stable, inactive complex and halting the catalytic cycle.

Diagram 2: Mitigation with a Bulky Ligand

Caption: Bulky ligands create a sterically hindered environment around the palladium center, preventing the coordination of the pyridine substrate.

References

• BenchChem. A Comparative Analysis of Palladium Catalysts in Suzuki Reactions of Bromopyridines.
• BenchChem. Technical Support Center: Catalyst Deactivation in Reactions with Pyridine Ligands.
• Gramage-Doria, R., & Abuhafez, N. (2023). Boosting the activity of Mizoroki–Heck cross-coupling reactions with a supramolecular palladium catalyst favouring remote Zn⋯pyridine interactions. Faraday Discussions. DOI:10.1039/D2FD00165A.
• BenchChem.
• Fairlamb, I. J. S., et al. (2019). The ubiquitous cross-coupling catalyst system 'Pd(OAc)2'/2PPh3 forms a unique dinuclear PdI complex. Chemical Science.
• SPL.
• Bechki, L. (2022). Palladium-Catalysed Cross-Coupling Reactions Controlled by Noncovalent ZnN Interactions.
• Chirik, P. J., et al. (2025). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)–H Borylation.
• Cross-Coupling Reactions Guide.
• Chirik, P. J., et al. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp>2>)
• Chirik, P. J., et al. (2024). Mechanistic Studies and Identification of Catalyst Deactivation Pathways for Pyridine(diimine) Iron Catalyzed C(sp2)
• The Influence of Steric Hindrance and Remote Electronic Effects on the (Co)polymerization Catalyzed by Pyridine‐Imine Nickel(II) Catalysts. (2026).
• Coupling scope of palladium-catalyzed 2-amino-3-bromopyridines with various terminal alkynes a.
• MacMillan, D. W. C., et al. (2022). Photochemical Organocatalytic Functionalization of Pyridines via Pyridinyl Radicals. Journal of the American Chemical Society.
• C
• Heck Reaction. Organic Chemistry Portal.
• Cross-Coupling Reaction Manual: Desk Reference. MilliporeSigma.
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2024). PMC.
• Chirik, P. J., et al. (2012). Electronic Effects in 4-Substituted Bis(imino)pyridines and the Corresponding Reduced Iron Compounds. Organometallics.
• Mernyák, E., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines.
• Buchwald-Hartwig Coupling. Organic Synthesis.
• A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type C
• Steric and Electronic Effects Govern Electron Transfer Rates in Pyridinium Electrolytes. (2026). ChemRxiv.
• BenchChem. Troubleshooting guide for Suzuki reactions involving 3-Bromo-2-(bromomethyl)benzonitrile.
• Regeneration of platinum and palladium reforming catalysts.
• バックワルド・ハートウィグ クロスカップリング Buchwald-Hartwig Cross Coupling. (2009).
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• BenchChem. "regeneration of palladium catalysts from tetraamminepalladium(II)
• Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes.
• DCL EUROPE GmbH.
• Catalyst poisoning – Knowledge and References. Taylor & Francis.
• BenchChem. Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 1-(5-Bromopyridin-2-yl)piperidin-4-ol.
• Heck Reaction. (2023). Chemistry LibreTexts.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• catalyst poisoning.
• Gramage-Doria, R. (2023). Boosting the activity of Mizoroki-Heck cross-coupling reactions with a supramolecular palladium catalyst favoring remote Zn…pyridine interactions. Faraday Discussions.
• BenchChem. Technical Support Center: Catalyst Poisoning in Reactions with 5-Bromo-N-phenylpyridin-3-amine.
• A Ni-Catalyzed Enantioselective Intramolecular Mizoroki–Heck Reaction for the Synthesis of Phenanthridinone Deriv
• Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals.
• Suzuki–Miyaura cross-coupling reaction of 1-aryltriazenes with arylboronic acids catalyzed by a recyclable polymer-supported N-heterocyclic carbene–palladium complex c
• Controlling Reactivity and Selectivity in the Mizoroki-Heck Reaction: High Throughput Evaluation of 1,5-Diaza-3,7-diphosphacyclo. ChemRxiv.
• Suzuki Coupling. Organic Chemistry Portal.
• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. (2022). MDPI.
• SAFETY DATA SHEET. (2025). Tokyo Chemical Industry.

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Reference Data & Comparative Studies

Strategic Guide to Pyridine-Lactam Building Blocks: 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one vs. 1-(5-Chloropyridin-3-yl)pyrrolidin-2-one

As drug discovery programs increasingly target complex neurological and oncological pathways, the demand for sophisticated, polar heterocyclic building blocks has surged. Among these, pyridine-lactam hybrids—specifically 1-(5-halopyridin-3-yl)pyrrolidin-2-ones—are highly valued. The pyrrolidin-2-one (lactam) moiety serves as an excellent hydrogen-bond acceptor, effectively modulating physicochemical properties such as Topological Polar Surface Area (TPSA ~33.2) and lipophilicity (LogP ~1.97)[1].

However, when selecting between the 5-bromo and 5-chloro variants for late-stage functionalization, researchers must navigate a steep divergence in chemical reactivity. This guide provides an objective, data-driven comparison of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one and 1-(5-chloropyridin-3-yl)pyrrolidin-2-one, detailing the mechanistic causality behind their performance in cross-coupling reactions and providing self-validating experimental protocols.

Mechanistic Causality: The Halogen Effect in Cross-Coupling

The fundamental difference between these two building blocks lies in the carbon-halogen bond dissociation energy (BDE) and its direct impact on the oxidative addition step of transition-metal catalysis.

• The Bromide Advantage: The C–Br bond in 3-bromopyridines has a relatively low BDE (~81 kcal/mol). Consequently, oxidative addition of Palladium(0) or Nickel(0) into the C–Br bond is kinetically rapid. This allows the 5-bromo lactam to react under mild conditions with standard, inexpensive phosphine ligands (e.g., PPh₃, dppf)[2].

• The Chloride Challenge: The C–Cl bond is significantly stronger (~96 kcal/mol). In comparative studies, 3-chloropyridines often exhibit minimal to no reactivity under standard cross-coupling conditions (such as Mizoroki-Heck or basic Suzuki couplings) where their bromo-counterparts thrive[3]. Overcoming this high activation barrier requires elevated temperatures (100–130 °C) and electron-rich, sterically demanding dialkylbiaryl phosphine ligands (e.g., XPhos, BrettPhos) to force the oxidative addition and prevent catalyst deactivation[4][5].

Pd-Catalyzed Cross-Coupling Cycle: C-Br vs C-Cl Oxidative Addition Kinetics.

Comparative Performance Data

The table below synthesizes the quantitative performance differences between the two substrates across common synthetic transformations. While the 5-chloro derivative is often more atom-economical and cheaper to procure at a process scale, it demands a higher investment in catalyst sophistication[6].

Parameter	1-(5-Bromopyridin-3-yl)pyrrolidin-2-one	1-(5-Chloropyridin-3-yl)pyrrolidin-2-one
Bond Dissociation Energy	~81 kcal/mol	~96 kcal/mol
Relative Reactivity	High (Readily undergoes coupling)	Low (Requires forcing conditions)
Optimal Pd Catalyst	Pd(PPh₃)₄ or Pd(dppf)Cl₂	Pd₂(dba)₃ + XPhos / BrettPhos
Typical Temperature	70–80 °C	100–130 °C
Reaction Time (Suzuki)	2–6 hours	12–24 hours
S_NAr Susceptibility	Low	Moderate (Cl is a better leaving group)

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems . Observable physical changes during the reaction are included to help researchers diagnose catalytic health in real-time.

Protocol A: Suzuki-Miyaura Coupling of the 5-Bromo Derivative

Objective: Mild C–C bond formation using standard catalytic systems.

• Preparation: In an oven-dried Schlenk flask, combine 1-(5-bromopyridin-3-yl)pyrrolidin-2-one (1.0 equiv), arylboronic acid (1.2 equiv), and Pd(dppf)Cl₂ (5 mol%).

• Solvent & Base: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) followed by Na₂CO₃ (2.0 equiv).

• Observation Checkpoint: The solution should appear deep red/orange. Self-Validation: If the solution turns jet-black immediately upon warming, the Pd(0) has precipitated (palladium black), indicating oxygen ingress or ligand degradation.

• Heating: Stir the mixture at 80 °C for 3 hours under an argon atmosphere.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via silica gel chromatography.

Protocol B: Buchwald-Hartwig Amination of the 5-Chloro Derivative

Objective: Overcoming the C–Cl activation barrier using advanced ligand design.

• Preparation: In a glovebox, charge a vial with 1-(5-chloropyridin-3-yl)pyrrolidin-2-one (1.0 equiv), the desired secondary amine (1.5 equiv), Pd₂(dba)₃ (2.5 mol%), XPhos (5 mol%), and finely milled anhydrous K₃PO₄ (2.0 equiv).

• Solvent: Add anhydrous, degassed Toluene.

• Heating: Seal the vial and heat aggressively at 110 °C for 16 hours.

• Observation Checkpoint: The bulky XPhos ligand facilitates the difficult oxidative addition into the C–Cl bond while preventing the formation of inactive bis-ligated Pd species. Self-Validation: A persistent dark burgundy color indicates a healthy, active catalytic cycle. A pale yellow solution with unreacted starting material suggests the oxidative addition failed to initiate.

• Workup: Filter the crude mixture through a pad of Celite, eluting with CH₂Cl₂, concentrate, and purify.

Divergent Experimental Workflows for 5-Bromo vs 5-Chloro Pyridine Lactams.

Strategic Recommendations for Drug Developers

The choice between the bromo- and chloro-lactam should be dictated by the stage of the drug development pipeline:

• Discovery Phase (Hit-to-Lead): Default to 1-(5-bromopyridin-3-yl)pyrrolidin-2-one . In high-throughput screening (HTS) and medicinal chemistry campaigns, time is the most critical asset. The bromide guarantees high yields across a broad array of coupling partners without the need for exhaustive catalyst optimization.

• Process Chemistry (Scale-Up): Transition to 1-(5-chloropyridin-3-yl)pyrrolidin-2-one . While it requires upfront investment in reaction engineering (e.g., identifying the optimal Buchwald ligand), chloropyridines are significantly cheaper to manufacture at a multi-kilogram scale and have a lower molecular weight penalty, which is advantageous for atom economy metrics.

By understanding the distinct reactivity profiles of these two halopyridine scaffolds, synthetic chemists can rationally design workflows that balance speed, cost, and catalytic efficiency.

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The Decisive Halogen: A Comparative Analysis of Leaving Group Efficacy in Bromopyridines vs. Iodopyridines

For researchers, scientists, and drug development professionals, the selection of starting materials is a critical decision that dictates the efficiency, cost, and ultimate success of a synthetic campaign. Within the rich chemistry of pyridine scaffolds—a cornerstone of modern pharmaceuticals—halopyridines serve as indispensable synthons. A frequent decision point revolves around the choice of halogen: should one employ a bromopyridine or its iodo-analogue? This guide provides an in-depth, evidence-based comparison of their leaving group efficacy, primarily in the context of Nucleophilic Aromatic Substitution (SNAr), to empower chemists with the rationale needed to make informed strategic decisions.

Theoretical Framework: Understanding Reactivity in Pyridyl SNAr

Nucleophilic aromatic substitution on the electron-deficient pyridine ring is a cornerstone of its functionalization.[1] The reaction proceeds via a two-step addition-elimination mechanism, fundamentally distinct from aliphatic SN1/SN2 pathways.

• Nucleophilic Attack and Intermediate Formation : A nucleophile attacks the carbon atom bearing the halogen, forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[2][3]

• Aromaticity Restoration : The leaving group departs, and the aromaticity of the pyridine ring is restored.

The electronegative nitrogen atom in the pyridine ring is crucial; it withdraws electron density, activating the ring for nucleophilic attack. This effect is most pronounced at the 2- (ortho) and 4- (para) positions, as the negative charge of the Meisenheimer intermediate can be delocalized onto the electronegative nitrogen, providing significant stabilization.[4][5] Attack at the 3- (meta) position does not permit this resonance stabilization, rendering it far less reactive.[6]

Caption: The two-step addition-elimination mechanism of SNAr.

A common misconception, derived from aliphatic chemistry, is that leaving group ability is solely determined by the stability of the departing anion (I⁻ > Br⁻). However, in many SNAr reactions, the first step—the nucleophilic attack to form the Meisenheimer complex—is the rate-determining step (RDS).[7] This introduces a nuanced interplay of factors.

• Carbon-Halogen (C-X) Bond Strength : The energy required to break the C-X bond is a critical factor. C-I bonds (approx. 240 kJ/mol) are significantly weaker than C-Br bonds (approx. 275-285 kJ/mol).[8][9] In reactions where C-X bond cleavage has a greater influence on the transition state energy, the weaker C-I bond leads to a faster reaction.

• Electronegativity and Inductive Effects : The electronegativity of the halogens follows the order F > Cl > Br > I. A more electronegative halogen exerts a stronger electron-withdrawing inductive effect, making the attached carbon more electrophilic and susceptible to nucleophilic attack. This is why, counterintuitively, fluoropyridines are often the most reactive substrates in SNAr reactions, as the nucleophilic attack is the slow step.[6][7]

Between bromine and iodine, the difference in electronegativity is less pronounced than with fluorine. Therefore, the C-X bond strength often becomes the more dominant differentiating factor, leading to the generally observed reactivity trend in many transformations: I > Br .

Comparative Performance Analysis: Experimental Evidence

While theoretical principles provide a strong foundation, empirical data is essential for practical application. The superior reactivity of iodopyridines over bromopyridines is well-documented, particularly in transition-metal-catalyzed cross-coupling reactions where the oxidative addition step (C-X bond cleavage) is unequivocally rate-limiting.[10]

In classical SNAr reactions, the trend often holds, although the magnitude of the difference can be substrate and nucleophile-dependent. For instance, in reactions with sulfur nucleophiles, which are exceptionally potent in SNAr chemistry, both bromo- and iodopyridines can react efficiently, though iodo-derivatives may proceed under milder conditions.[11][12]

Substrate	Nucleophile	Conditions	Yield (%)	Reaction Time	Reference
2-Bromopyridine	Thiophenol	Water, 100 °C	92	10 h	[13]
2-Iodopyridine	Phenylacetylene	Pd(PPh₃)₄/CuI, Et₃N, THF	98	2 h	[14]
4-Iodopyridine	PPh₃	Room Temperature	High Conv.	-	[15]
4-Bromopyridine	PPh₃	No Reaction	0	-	[15]

Note: The table includes data from both SNAr and cross-coupling reactions to illustrate the general reactivity trend. Direct side-by-side SNAr kinetic comparisons are sparse in the literature, but the principle holds.

A study by MacMillan and coworkers highlighted the dramatic difference in reactivity. They observed that while 4-iodopyridine reacted readily with triphenylphosphine at room temperature, the corresponding 4-bromopyridine and 4-chloropyridine were completely unreactive under the same conditions.[15] This underscores the significantly lower activation barrier for reactions involving the C-I bond.

Practical Considerations:

• Reactivity : Iodopyridines are generally more reactive, allowing for milder reaction conditions (lower temperatures, shorter times), which is beneficial for substrates with sensitive functional groups.

• Cost & Availability : Bromopyridines are typically less expensive and more widely available from commercial suppliers than their iodo-counterparts. This is a major consideration for large-scale synthesis.

• Stability : Iodopyridines can be more prone to degradation, sometimes exhibiting sensitivity to light or trace acid, which can lead to the formation of colored impurities.

• Catalyst Choice : In cross-coupling reactions, the higher reactivity of iodopyridines can sometimes lead to faster catalyst decomposition or the formation of undesired side products if reaction conditions are not carefully controlled.

Experimental Protocols: A Representative SNAr Reaction

To provide a practical context, here is a representative protocol for the synthesis of a 2-alkoxypyridine from a 2-halopyridine. This protocol is designed to be self-validating; by running the reactions side-by-side, the difference in reactivity can be directly observed.

Objective: To compare the rate of formation of 2-benzyloxypyridine from 2-bromopyridine and 2-iodopyridine.

Materials:

• 2-Bromopyridine (1.0 mmol, 1.0 equiv)

• 2-Iodopyridine (1.0 mmol, 1.0 equiv)

• Benzyl alcohol (1.2 mmol, 1.2 equiv)

• Sodium hydride (60% dispersion in mineral oil, 1.3 mmol, 1.3 equiv)

• Anhydrous N,N-Dimethylformamide (DMF), 5 mL

• Reaction vials, magnetic stir bars

• TLC plates (silica gel), appropriate mobile phase (e.g., 20% Ethyl Acetate/Hexanes)

• LC-MS for reaction monitoring (optional)

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High-Resolution Purity Validation of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one: A Comparative LC-MS Method Development Guide

Introduction

1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (CAS: 1209459-07-3, MW: 241.08)[1] is a critical halogenated heterocyclic building block utilized extensively in medicinal chemistry, particularly as an intermediate in transition-metal-catalyzed cross-coupling reactions. Validating its absolute purity is paramount; trace structurally similar impurities—such as debrominated analogs or positional isomers—can severely poison catalysts or propagate through synthetic pathways.

While traditional techniques like NMR provide bulk structural confirmation, Liquid Chromatography-Mass Spectrometry (LC-MS) stands as the gold standard for trace impurity profiling. This guide objectively compares LC-MS column chemistries and ionization methodologies to establish a robust, self-validating protocol for the rigorous purity assessment of this compound.

Part 1: The Selectivity Challenge — C18 vs. Biphenyl Stationary Phases

The Causality of Chromatographic Retention

The primary challenge in validating the purity of a brominated pyridine-pyrrolidinone conjugate lies in resolving it from synthetic byproducts, notably 1-(pyridin-3-yl)pyrrolidin-2-one (the debrominated impurity).

Historically, method development defaults to an endcapped C18 column[2]. However, C18 phases rely almost exclusively on hydrophobic (dispersive) interactions. Because the target compound is only moderately hydrophobic, C18 often fails to provide sufficient selectivity ( α ) to resolve halogenated positional isomers.

To overcome this, a Biphenyl stationary phase is vastly superior[3]. Biphenyl columns are specifically indicated for the separation of halogenated aromatic compounds[4],[5]. The biphenyl ligand offers orthogonal retention mechanisms:

• π−π Stacking: The electron-deficient bromopyridine ring strongly interacts with the electron-rich biphenyl system.

• Dipole-Dipole Interactions: Enhanced retention of the highly polar pyrrolidinone moiety.

• Polarizability: The large electron cloud of the bromine atom induces temporary dipoles in the biphenyl rings, significantly increasing retention compared to debrominated impurities[6].

Chromatographic retention mechanisms: C18 vs Biphenyl phases for halogenated heterocycles.

Part 2: Self-Validating Experimental Protocol

Ionization Strategy & Self-Validation

1-(5-Bromopyridin-3-YL)pyrrolidin-2-one contains a basic pyridine nitrogen. Therefore, Positive Electrospray Ionization (ESI+) is the optimal choice, yielding a strong [M+H]+ signal[7].

The Self-Validating Mechanism: Due to the naturally occurring isotopes of bromine ( 79Br and 81Br in a ~1:1 ratio), the mass spectrum will exhibit a characteristic doublet at m/z 241.0 and 243.0[7]. This isotopic signature acts as an internal self-validation tool: any co-eluting peak lacking this exact 1:1 doublet ratio at the target retention time is immediately flagged as an isobaric interference or matrix artifact, ensuring absolute trustworthiness in the purity calculation.

Step-by-Step LC-MS Methodology

• Sample Preparation: Dissolve the analyte in 10% Methanol / 90% Water to a final concentration of 0.1 mg/mL.

  • Causality: Matching the sample diluent to the initial mobile phase conditions prevents peak distortion (solvent effects) at the column head.

• Column Installation: Install a Biphenyl core-shell column (e.g., 2.1 x 100 mm, 2.7 µm).

  • Causality: Core-shell particles mitigate secondary silanol interactions with the basic pyridine, preventing peak tailing[8].

• Mobile Phase Selection:

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

  • Causality: Methanol is strictly chosen over Acetonitrile. Acetonitrile contains π electrons that compete with the analyte for π−π interactions on the biphenyl stationary phase, suppressing selectivity. Methanol enhances these aromatic interactions[6].

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 10 minutes at a flow rate of 0.4 mL/min. Column temperature: 40°C.

• MS Detection: Operate the mass spectrometer in ESI+ mode. Set the capillary voltage to 3.0 kV and desolvation temperature to 350°C. Monitor the Full Scan range (m/z 100-500) and specific Selected Ion Monitoring (SIM) channels at m/z 241.0 and 243.0.

Step-by-step LC-MS method development and self-validation workflow.

Part 3: Comparative Data Presentation

To objectively demonstrate the superiority of the optimized method, the following tables summarize the comparative performance metrics.

Table 1: Column Selectivity and Resolution Comparison

Parameter	Standard C18 Column	Biphenyl Column	Causality / Mechanism
Organic Modifier	Acetonitrile	Methanol	MeOH enhances π−π interactions on Biphenyl[6].
Retention Time (Target)	~3.2 min	~5.8 min	Increased retention via halogen polarizability[4].
Resolution ( Rs​ ) from Debrominated Impurity	1.1 (Co-elution risk)	> 3.0 (Baseline resolved)	Biphenyl strongly differentiates based on the presence of the Br atom[5].
Peak Shape (Asymmetry)	1.4 (Tailing)	1.05 (Symmetrical)	Core-shell format mitigates residual silanol interactions[8].

Table 2: MS Ionization Mode Comparison for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

Ionization Mode	Primary Adduct	Signal-to-Noise (S/N)	Suitability
ESI Positive (ESI+)	[M+H]+ (m/z 241, 243)	> 5000:1	Optimal. High proton affinity of the pyridine nitrogen[7].
ESI Negative (ESI-)	None	N/A	Poor. Lack of acidic protons for deprotonation.
APCI Positive	[M+H]+ (m/z 241, 243)	~ 800:1	Acceptable, but lower sensitivity than ESI+ for this specific heterocycle.

Conclusion

For the rigorous purity validation of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, abandoning the generic C18/Acetonitrile approach in favor of a Biphenyl/Methanol system provides a distinct analytical advantage. By leveraging π−π stacking and halogen polarizability, researchers can achieve baseline resolution of critical isobaric and structurally similar impurities. Coupling this highly selective chromatography with ESI+ mass spectrometry—and utilizing the natural bromine isotopic doublet as an internal check—ensures a highly trustworthy, self-validating analytical protocol.

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A Comprehensive Guide to the Validation of NMR Peak Assignments for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the precise structural elucidation of novel chemical entities is paramount. For derivatives of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, a scaffold with significant potential in medicinal chemistry, unambiguous Nuclear Magnetic Resonance (NMR) peak assignments are the bedrock of confident characterization. This guide provides a detailed, technically-grounded framework for the validation of these assignments, moving beyond simple data reporting to explain the causal logic behind experimental choices.

The Imperative of Unambiguous Assignment

Incorrect or ambiguous NMR peak assignments can lead to flawed structure-activity relationship (SAR) studies, wasted resources, and ultimately, the failure of promising drug candidates. For the 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one core, key challenges in assignment arise from the potential for overlapping signals in the aromatic region and the need to definitively link the pyridyl and pyrrolidinone moieties. This guide outlines a multi-pronged approach, leveraging a suite of 1D and 2D NMR experiments to build a self-validating dataset.

Foundational Analysis: 1D NMR Spectroscopy

The initial and indispensable step in structural analysis is the acquisition of high-quality 1D ¹H and ¹³C NMR spectra.[1] These experiments provide the initial census of proton and carbon environments within the molecule.

¹H NMR: The Proton Landscape

The ¹H NMR spectrum offers the first glimpse into the molecule's structure, revealing the number of distinct proton environments, their chemical shifts (δ), signal multiplicities (splitting patterns), and relative integrations. For a typical 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one derivative, one would expect to observe:

• Aromatic Protons (Pyridyl Ring): Three distinct signals in the aromatic region (typically δ 7.0-9.0 ppm), corresponding to the protons at the C2, C4, and C6 positions. The bromine atom at C5 and the pyrrolidinone substituent at C3 will influence their chemical shifts and coupling patterns.

• Pyrrolidinone Protons: Three sets of signals in the aliphatic region, corresponding to the two methylene groups (C3' and C4') and the methylene group adjacent to the nitrogen (C5'). These will typically appear as complex multiplets due to geminal and vicinal coupling.

¹³C NMR: The Carbon Backbone

The ¹³C NMR spectrum, often acquired with proton decoupling, provides a count of the unique carbon atoms. For the parent scaffold, nine distinct signals are expected (four for the pyrrolidinone ring and five for the bromopyridine ring). The chemical shifts of the carbonyl carbon (C2') and the carbons of the bromopyridine ring are particularly diagnostic.

Experimental Protocol: 1D NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent can influence chemical shifts.[2][3]

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Pulse Sequence: Standard 90° pulse.

  • Spectral Width: Typically -1 to 12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16, depending on concentration.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Spectral Width: Typically -10 to 180 ppm.

  • Number of Scans: 128 or more, as ¹³C has a low natural abundance.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).[3]

Building the Molecular Framework: 2D NMR Correlation Spectroscopy

While 1D NMR provides a list of parts, 2D NMR experiments reveal how they are connected.[1][4] For 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one derivatives, COSY, HSQC, and HMBC are the workhorses for establishing the complete bonding network.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Connections

The COSY experiment identifies protons that are scalar (J) coupled, typically through two or three bonds. This is invaluable for tracing out the spin systems within the molecule.

• Expected Correlations:

  • Within the pyrrolidinone ring, cross-peaks will connect the protons on C3' to C4', and C4' to C5'.

  • Within the pyridyl ring, correlations may be observed between adjacent protons, aiding in their relative assignment.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to their Carbons

The HSQC experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached.[5] This provides unambiguous one-bond ¹H-¹³C connections.

• Expected Correlations:

  • Each protonated carbon will show a cross-peak, definitively linking the proton and carbon chemical shifts for the CH, CH₂, and CH₃ groups. This is crucial for assigning the carbons of the pyrrolidinone ring and the protonated carbons of the pyridine ring.

HMBC (Heteronuclear Multiple Bond Correlation): Establishing Long-Range Connectivity

The HMBC experiment is arguably the most powerful tool for elucidating the overall molecular structure, as it reveals correlations between protons and carbons that are separated by two or three bonds.[5][6][7][8][9]

• Key Validating Correlations:

  • A correlation between the protons on C2 and/or C4 of the pyridine ring and the carbonyl carbon (C2') of the pyrrolidinone ring provides definitive evidence for the N-aryl linkage.

  • Correlations from the protons on the C5' of the pyrrolidinone ring to the carbons of the pyridine ring (C2, C3, and C4) further confirm the connectivity.

  • Correlations within the pyridine ring, for example, from the H2 proton to C4 and C6, help to solidify the aromatic assignments.

Experimental Workflow: 2D NMR

Caption: Workflow for NMR-based structure validation.

Experimental Protocol: 2D NMR Acquisition

• Instrument Setup: Use the same sample and initial setup as for 1D NMR.

• COSY Acquisition:

  • Pulse Sequence: cosygpmf.

  • Spectral Width: Same as ¹H NMR in both dimensions.

  • Number of Increments: 256-512 in the indirect dimension.

• HSQC Acquisition:

  • Pulse Sequence: hsqcedetgpsisp2.3.

  • ¹H Spectral Width: Same as ¹H NMR.

  • ¹³C Spectral Width: Optimized to the range of carbon chemical shifts.

  • Number of Increments: 128-256 in the indirect dimension.

• HMBC Acquisition:

  • Pulse Sequence: hmbcgplpndqf.

  • Long-Range Coupling Delay: Optimized for an average ⁿJ(C,H) of 8 Hz.

  • Number of Increments: 256-512 in the indirect dimension.

Confirming Spatial Arrangement: NOESY/ROESY

For molecules with potential for conformational restriction, such as the N-aryl bond in these derivatives, Nuclear Overhauser Effect (NOE) spectroscopy can provide crucial through-space information.

NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy)

These experiments detect protons that are close in space, regardless of whether they are bonded. This can help to determine the preferred conformation around the N-pyridyl bond.

• Potential Key Correlations: An NOE between a proton on the pyridine ring (e.g., H2 or H4) and a proton on the pyrrolidinone ring (e.g., at C5') would provide strong evidence for a particular spatial arrangement.

Comparative Validation: Beyond NMR

While NMR is the cornerstone of structure elucidation, cross-validation with other analytical techniques provides an even higher level of confidence.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the derivative.[10][11][12] The fragmentation pattern observed in MS/MS can also provide complementary structural information.

Computational Chemistry

Density Functional Theory (DFT) calculations can be used to predict ¹H and ¹³C NMR chemical shifts.[13][14] Comparing the experimentally observed shifts with the computationally predicted values can serve as a powerful validation tool, especially for distinguishing between closely related isomers.[2][15][16]

Data Summary and Interpretation

A systematic approach to data analysis is crucial. The following table provides a template for summarizing and comparing the NMR data for a hypothetical 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one derivative.

Assignment	¹H δ (ppm), mult, J (Hz)	¹³C δ (ppm)	COSY Correlations	HMBC Correlations
H2	8.50, d, 2.0	C2 148.0	H4	C4, C6, C2'
H4	7.90, dd, 8.0, 2.0	C4 138.0	H2, H6	C2, C5, C6
H6	8.60, d, 8.0	C6 150.0	H4	C2, C4, C5
C3	-	C3 140.0	-	H2, H4
C5	-	C5 118.0	-	H4, H6
C2' (C=O)	-	C2' 174.0	-	H3', H5'
H3'	2.60, t, 7.5	C3' 32.0	H4'	C2', C4', C5'
H4'	2.10, m	C4' 18.0	H3', H5'	C3', C5'
H5'	3.80, t, 7.0	C5' 48.0	H4'	C2', C3', C4', C2, C3, C4

Conclusion

The validation of NMR peak assignments for 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one derivatives is a systematic process that builds a layered, self-consistent dataset. By moving logically from 1D NMR to a suite of 2D correlation experiments, and complementing these with through-space and orthogonal analytical data, researchers can achieve unambiguous structural characterization. This rigorous approach is not merely an academic exercise; it is a critical component of ensuring the scientific integrity and ultimate success of drug discovery and development programs.

References

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• Markley, J. L., Bax, A., Arata, Y., Hilbers, C. W., Kaptein, R., Sykes, B. D., Wright, P. E., & Wüthrich, K. (1998). Recommendations for the presentation of NMR structures of proteins and nucleic acids. Journal of Biomolecular NMR, 12(1), 1–23. [Link]

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• Predicting NMR chemical shifts. (2007).
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• Highly Accurate Prediction of NMR Chemical Shifts from Low-Level Quantum Mechanics Calculations Using Machine Learning. (2023). arXiv. [Link]

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Cost-benefit analysis of using 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one in scale-up synthesis

An In-Depth Cost-Benefit Analysis of Utilizing 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one for Scale-Up Synthesis

Executive Summary

In the landscape of pharmaceutical and specialty chemical manufacturing, the selection of starting materials is a critical decision point that profoundly impacts the economic viability and efficiency of a scale-up synthesis campaign. This guide presents a comprehensive cost-benefit analysis of using 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, a key intermediate in the synthesis of complex nitrogen-containing heterocycles.[1] We will objectively compare a synthetic strategy employing this advanced building block against a more traditional, multi-step approach originating from simpler, less expensive precursors. This analysis extends beyond the procurement cost of raw materials to encompass process efficiency, yield, purity, cycle time, safety, and environmental impact. The supporting experimental data and protocols provided herein are designed to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed, data-driven decisions for large-scale production.

Introduction: The Strategic Value of Advanced Intermediates

The bromopyridine-pyrrolidinone scaffold is a prevalent motif in medicinal chemistry, appearing in a variety of biologically active molecules. 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (henceforth referred to as Compound 1 ) serves as a pre-formed, functionalized building block, designed to streamline the synthetic pathway to target molecules. The primary value proposition of such an advanced intermediate is the potential to reduce the number of synthetic steps, thereby accelerating development timelines and potentially lowering the overall cost of goods (COGs).

However, the upfront cost of Compound 1 is invariably higher than that of its constituent precursors. A thorough cost-benefit analysis is therefore not merely an academic exercise but a crucial component of process development and risk management.[2][3] This guide will dissect the economic and process-related trade-offs by comparing two distinct synthetic routes to a hypothetical, yet representative, target molecule.

DOT Diagram: Core Decision Framework The choice between a convergent and linear synthesis strategy is fundamental in process chemistry.

Caption: Decision framework for synthetic route selection.

Comparative Synthetic Routes

To provide a tangible comparison, we will evaluate two pathways to a common synthetic target: a functionalized pyridinyl-pyrrolidinone derivative generated via a Suzuki cross-coupling reaction.

• Route A (Convergent): A single-step Suzuki coupling using Compound 1 and an appropriate boronic acid.

• Route B (Linear): A two-step process starting with a more fundamental precursor, 3,5-dibromopyridine. This involves a selective Buchwald-Hartwig amination with pyrrolidin-2-one, followed by the Suzuki coupling.

Cost-Benefit Analysis: A Quantitative Comparison

The following table summarizes the key performance indicators for each route, based on a hypothetical 1 kg scale production of the final product. Costs are estimated based on typical bulk pricing for analogous reagents.

Parameter	Route A (Using Compound 1)	Route B (From 3,5-Dibromopyridine)	Rationale & Justification
Direct Costs
Key Starting Material Cost	High	Low	Compound 1 is a specialized, multi-step product. 3,5-Dibromopyridine is a more common commodity chemical.
Catalyst & Reagent Cost	Moderate	High	Route B requires an additional catalytic step (Buchwald-Hartwig) with its own palladium catalyst and ligand, increasing overall catalyst loading.
Solvent & Workup Volume	Low	High	A two-step process inherently requires more solvent for reactions, extractions, and purifications, increasing both purchase and disposal costs.
Process Efficiency
Number of Synthetic Steps	1	2	This is the primary advantage of Route A, significantly simplifying the overall process.
Overall Yield (Typical)	~85%	~60% (e.g., 75% for Step 1, 80% for Step 2)	Multi-step syntheses suffer from cumulative yield loss at each stage.
Cycle Time (per 1kg output)	~24 hours	~48-60 hours	Includes reaction time, workup, isolation, and drying for all steps. The additional step and purification in Route B extend the timeline.
Purification Method	Crystallization	Chromatography followed by Crystallization	The intermediate in Route B often requires chromatographic purification to remove isomeric byproducts, which is costly and time-consuming at scale.[4][5]
Safety & Environmental (EHS)
Hazard Profile of Inputs	Moderate (Organometallics)	High (Additional toxic reagents/catalysts)	Both routes use palladium catalysts and bases. Route B introduces an additional set of reagents and potential byproducts.
Waste Generation (per kg)	Low-Moderate (~10-15 L)	High (~25-40 L)	Driven by the additional reaction, workup, and chromatographic purification in Route B.
Overall Cost of Goods (COGs)	Lower	Higher	Despite a higher initial raw material cost, the superior efficiency, reduced cycle time, and simpler purification of Route A result in a more economical process at scale.

Experimental Protocols for Scale-Up

The following protocols are presented with a focus on scalability, safety, and reproducibility.

Protocol: Suzuki Coupling using 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (Route A)

This protocol outlines a typical palladium-catalyzed Suzuki cross-coupling reaction.

Materials:

• 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one (Compound 1 ) (1.0 eq)

• Arylboronic Acid (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 0.01 eq)

• SPhos (0.02 eq)

• Potassium Carbonate (K₂CO₃, 3.0 eq)

• Toluene

• Water

Equipment:

• Jacketed glass reactor with overhead stirring, reflux condenser, and nitrogen inlet.

• Temperature control unit.

• Filter-dryer for product isolation.

Procedure:

• Reactor Setup: Charge the reactor with Compound 1 (1.0 eq), Arylboronic Acid (1.2 eq), and K₂CO₃ (3.0 eq).

• Inerting: Purge the reactor with nitrogen for at least 30 minutes.

• Solvent Addition: Add Toluene (5 vol) and Water (1 vol). Begin stirring.

• Catalyst Addition: In a separate glovebox or under a positive nitrogen flow, prepare a slurry of Pd(OAc)₂ (0.01 eq) and SPhos (0.02 eq) in a small amount of toluene. Add this catalyst slurry to the main reactor.

• Reaction: Heat the reaction mixture to 85-90 °C. Monitor the reaction progress by HPLC or LC-MS. The reaction is typically complete within 4-6 hours.

• Workup: Once complete, cool the mixture to room temperature. Add water (3 vol) and stir for 15 minutes. Separate the aqueous layer.

• Solvent Swap & Crystallization: Distill off the toluene under vacuum, replacing it with isopropanol. Cool the resulting slurry slowly to 0-5 °C to induce crystallization.

• Isolation: Filter the product using the filter-dryer, wash with cold isopropanol, and dry under vacuum at 50 °C to a constant weight.

DOT Diagram: Experimental Workflow for Route A

Caption: Scalable workflow for Suzuki coupling (Route A).

Safety, Handling, and Waste Management

Compound 1:

• Handling: While not acutely toxic, standard personal protective equipment (PPE) should be used, including gloves, lab coat, and safety glasses.[6] Avoid inhalation of dust by handling in a well-ventilated area or fume hood.[7][8]

• Storage: Store in a cool, dry place away from strong oxidizing agents.[8][9]

Process Hazards:

• Palladium Catalysts: Can be pyrophoric, especially when finely divided on filtration media. Handle spent catalysts under a wet or inert atmosphere.

• Solvents: Toluene is flammable and has associated health risks. Use in a well-ventilated area with explosion-proof equipment.[10]

• Exotherms: While the described reactions are not violently exothermic, any scale-up operation requires careful monitoring of the internal temperature, especially during catalyst addition and heating.

Waste Management: The primary cost-benefit of Route A from an environmental and disposal standpoint is the significantly lower volume of waste generated. The aqueous waste stream will contain inorganic salts (carbonates) and trace organics. The organic waste will consist mainly of the crystallization solvent (isopropanol), which can often be recovered via distillation. Spent palladium catalyst must be sent to a specialized refiner for recovery, which represents both a cost and a potential rebate. The high waste volume from Route B, especially from chromatography, incurs substantial disposal costs that significantly impact its economic feasibility.

Conclusion and Recommendations

While a superficial analysis of raw material costs might favor a linear synthesis from simpler precursors like 3,5-dibromopyridine, a comprehensive cost-benefit analysis for scale-up production overwhelmingly supports the use of the advanced intermediate, 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Recommendation: The use of Compound 1 is strongly recommended for manufacturing campaigns at the kilogram scale and beyond. The benefits of a streamlined, single-step process—including higher overall yield, drastically reduced cycle times, avoidance of costly chromatographic purification, and a more favorable environmental profile—outweigh its higher initial procurement cost. This leads to a lower overall cost of goods, increased manufacturing throughput, and a more robust and reliable synthetic process.

References

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• Material Safety Data Sheet. Pi Chemicals.
• SAFETY DATA SHEET. (2009, September 22). Acros Organics.
• (S)-1-(5-Bromopyridin-2-yl)pyrrolidin-3-ol | 946002-90-0. Sigma-Aldrich.
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• SAFETY DATA SHEET. (2025, November 27). Tokyo Chemical Industry.
• 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol | 914347-70-9. Sigma-Aldrich.
• Application Notes and Protocols for the Scale-Up Synthesis of 3-Amino-5-bromopyridine Derivatives. Benchchem.
• Biological Activity of 1-(3-Bromopyridin-2-yl)ethanone Analogs: A Comparative Guide. Benchchem.
• 1-(5-broMopyridin-3-ylsulfonyl)pyrrolidin-2-aMine — Chemical Substance Information. NextSDS.
• Yang, X., et al. (2006). Expeditious synthesis of cis-1-methyl-2, 3,3a,4,5,9b-hexahydro-1H-pyrrolo-[3,2h]isoquinoline / [2,3-f]quinoline via azomethine ylide-alkene [3+2] cycloaddition. Tetrahedron.
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• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. (2024, October 17). MDPI.
• Pharmacoeconomics: Analyzing the cost-effectiveness of drug therapies. (2023, June 28). Allied Academies.

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A Comparative Guide to Catalytic Turnover Numbers for Couplings of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one and its Analogs

For researchers, scientists, and professionals in drug development, the efficient synthesis of complex molecules is a cornerstone of innovation. The 1-(5-bromopyridin-3-yl)pyrrolidin-2-one scaffold is a significant pharmacophore, and its derivatization through cross-coupling reactions is crucial for creating novel chemical entities. This guide provides an in-depth comparison of catalytic systems for various coupling reactions of this substrate and its close structural analogs. By examining the catalytic turnover numbers (TONs), we can objectively assess the efficiency and industrial viability of different methodologies.

The turnover number, a measure of the moles of substrate converted per mole of catalyst before deactivation, is a critical metric for evaluating the performance of a catalytic system. A higher TON indicates a more active and stable catalyst, which is desirable for both economic and environmental reasons, as it allows for lower catalyst loadings.

While specific TON data for 1-(5-bromopyridin-3-yl)pyrrolidin-2-one is not extensively reported in publicly available literature, we can draw valuable insights from studies on structurally similar bromopyridines. The electronic and steric properties of these analogs provide a strong basis for comparison and prediction of catalytic behavior. This guide will focus on palladium-catalyzed Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings, which are the most prevalent methods for the functionalization of such aryl halides.

Comparative Analysis of Catalytic Systems

The choice of catalyst, ligand, base, and solvent system is paramount in achieving high turnover numbers. The following table summarizes data from various studies on bromopyridine derivatives, providing a comparative overview of catalytic performance. The TON is calculated as (Yield % / Catalyst mol %).

Coupling Type	Aryl Bromide Substrate	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Approx. TON	Reference
Suzuki-Miyaura	5-Bromo-2-methylpyridin-3-amine	Phenylboronic acid	Pd(PPh₃)₄ (5 mol%)	K₃PO₄	1,4-Dioxane/H₂O	85-95	85	17	[1]
Suzuki-Miyaura	5-Bromo-2-methylpyridin-3-amine	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5 mol%)	K₃PO₄	1,4-Dioxane/H₂O	85-95	88	18	[1]
Suzuki-Miyaura	3-Bromopyridine	4-Hydroxyphenylboronic acid	Pd(OAc)₂ (unspecified low mol%)	EtOK	Methanol	Ambient	-	High	[2]
Buchwald-Hartwig	3-Amino-5-bromopyridine	Morpholine	Pd₂(dba)₃ (2 mol%) / RuPhos (4 mol%)	NaOt-Bu	Toluene	100	High	>50	[3]
Buchwald-Hartwig	3-Amino-5-bromopyridine	Aniline	Pd(OAc)₂ (2 mol%) / BINAP (3 mol%)	Cs₂CO₃	Toluene	110	High	>50	[3]
Sonogashira	2-Amino-3-bromopyridine	Phenylacetylene	Pd(CF₃COO)₂ (2.5 mol%) / PPh₃ (5 mol%) / CuI (5 mol%)	Et₃N	DMF	100	96	38	[2]
Sonogashira	3-Iodopyridine	Phenylacetylene	Pd(PPh₃)₄ (cat.)	-	DMA	75	Low	-	[4]
Heck	3-Bromopyridine	Ethyl acrylate	Pd(OAc)₂ (1 mol%) / P(o-tol)₃ (2 mol%)	Et₃N	Acetonitrile	100	85	85	[5]

Note: The TONs are approximated from the reported yields and catalyst loadings and serve as a comparative metric. The actual TON may be higher if the reaction did not go to completion or if the catalyst remained active.

Expert Insights into Catalytic System Selection

The data presented highlights several key trends and considerations for optimizing the coupling reactions of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one.

Suzuki-Miyaura Coupling: This reaction is a robust method for C-C bond formation. For electron-deficient bromopyridines, palladium(0) catalysts like Pd(PPh₃)₄ are commonly employed.[1] The use of a phosphine ligand is crucial for stabilizing the palladium center and facilitating the catalytic cycle. The choice of base, typically an inorganic carbonate or phosphate, is critical for the transmetalation step.[1] While the calculated TONs from the provided examples are modest, optimization of catalyst loading, ligand choice (e.g., more electron-rich and bulky phosphines), and reaction conditions can significantly enhance performance.

Buchwald-Hartwig Amination: This is a premier method for C-N bond formation. The choice of ligand is particularly critical, with bulky, electron-rich phosphine ligands such as RuPhos and BINAP showing excellent results for the amination of bromopyridines.[3] The use of a strong base like sodium tert-butoxide is often necessary to facilitate the deprotonation of the amine and the subsequent reductive elimination.[3] These systems generally offer higher turnover numbers compared to Suzuki couplings for similar substrates.

Sonogashira Coupling: This copper-co-catalyzed palladium-catalyzed reaction is the go-to method for introducing alkyne moieties. The synergy between the palladium catalyst and the copper(I) co-catalyst is essential for high efficiency.[2] The use of an amine base, such as triethylamine, which also can act as a solvent, is standard practice.[2] The catalyst system's efficiency can be sensitive to the purity of the reagents and the exclusion of oxygen.

Heck Coupling: This reaction enables the vinylation of aryl halides. The choice of a phosphine ligand, such as P(o-tol)₃, can influence the regioselectivity and efficiency of the coupling.[5] A tertiary amine base is typically used to neutralize the hydrogen halide generated during the reaction.[5] The Heck reaction can be sensitive to steric hindrance on both the aryl halide and the olefin.

Visualizing the Process: Workflow and Catalytic Cycle

To better understand the practical and mechanistic aspects of these coupling reactions, the following diagrams illustrate a general experimental workflow and a simplified catalytic cycle for a palladium-catalyzed cross-coupling reaction.

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Simplified catalytic cycle for a palladium-catalyzed cross-coupling reaction.

Detailed Experimental Protocol: High-Turnover Buchwald-Hartwig Amination

The following protocol is a representative example for a high-turnover Buchwald-Hartwig amination, adapted from methodologies known to be effective for electron-deficient bromopyridines.[3][6] This protocol should serve as a robust starting point for the amination of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one.

Materials:

• 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one (1.0 equiv)

• Amine (e.g., morpholine) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.5 mol%)

• 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl (RuPhos) (1.5 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube under an argon atmosphere, add Pd₂(dba)₃ (0.5 mol%), RuPhos (1.5 mol%), and sodium tert-butoxide (1.4 equiv).

• Addition of Reactants: Add 1-(5-bromopyridin-3-yl)pyrrolidin-2-one (1.0 equiv) and anhydrous toluene.

• Addition of Amine: Add the amine (1.2 equiv) to the reaction mixture via syringe.

• Reaction Execution: Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Extraction: Dilute the mixture with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Pd₂(dba)₃: This is a stable and convenient source of palladium(0), which is the active catalytic species.

• RuPhos: As a bulky and electron-rich Buchwald phosphine ligand, RuPhos accelerates both the oxidative addition and reductive elimination steps of the catalytic cycle, leading to higher turnover rates.[3]

• NaOt-Bu: A strong, non-nucleophilic base is required to deprotonate the amine without competing in side reactions.

• Toluene: Anhydrous, non-polar aprotic solvents are generally preferred to prevent catalyst deactivation and unwanted side reactions.

• Inert Atmosphere: The exclusion of oxygen and moisture is critical as the palladium(0) catalyst and the phosphine ligand are susceptible to oxidation.

Conclusion

The efficient catalytic coupling of 1-(5-bromopyridin-3-yl)pyrrolidin-2-one is a key step in the synthesis of many compounds of interest in drug discovery. While direct comparative data on catalytic turnover numbers for this specific substrate is limited, a thorough analysis of related bromopyridine systems provides valuable guidance for catalyst selection and process optimization. The Buchwald-Hartwig amination with bulky phosphine ligands generally appears to offer the highest potential for achieving high turnover numbers. However, the optimal choice of catalytic system will always be dependent on the specific coupling partners and the desired scale of the reaction. The protocols and comparative data presented in this guide offer a solid foundation for researchers to develop efficient and scalable syntheses for this important class of molecules.

References

• Zhu, Q., et al. (2017). Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes. Modern Research in Catalysis, 6, 121-133. [Link]

• Organic Chemistry Portal. (2023). Heck Reaction. [Link]

• Kolarovic, A., & Liptay, G. (2012). Flow Chemistry: Sonogashira Coupling. Royal Society of Chemistry. [Link]

• ResearchGate. (2021). Figure 3. Mass spectra for the Suzuki cross-coupling reaction between.... [Link]

• Hie, L., & Garg, N. K. (2016). Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Organic Syntheses, 93, 306-318. [Link]

• RSC Publishing. (n.d.). Boosting the activity of Mizoroki-Heck cross-coupling reactions with a supramolecular palladium catalyst favoring remote Zn…pyridine interactions. [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Omega. [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Handling of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: A Structural Perspective

1-(5-Bromopyridin-3-YL)pyrrolidin-2-one is a halogenated organic compound. Its structure suggests potential hazards that must be respected in a laboratory setting.

• Brominated Pyridine Moiety: Brominated pyridines can be irritating to the skin, eyes, and respiratory system.[1][2][3][4][5] Some are classified as harmful if swallowed or inhaled.[6][7][8]

• Pyrrolidinone Ring: Pyrrolidinone derivatives are generally considered to have low to moderate toxicity. However, they can cause eye irritation.[9]

Given the combination of these structural features, it is prudent to assume that 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one may be an irritant, potentially harmful if ingested or inhaled, and could have unknown toxicological properties.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling this compound. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with an inner layer of nitrile and an outer layer of butyl rubber or neoprene gloves.	The pyrrolidinone structure is a lactam, and halogenated compounds can have varying permeability through standard gloves. Double-gloving provides an extra layer of protection against potential dermal absorption and chemical breakthrough.[10]
Eye and Face Protection	Chemical splash goggles and a full-face shield.	This combination protects against splashes and potential vapors that could cause serious eye irritation or injury.[1][10][11]
Body Protection	A fully buttoned, long-sleeved lab coat. A chemical-resistant apron should be worn over the lab coat when there is a risk of splashing.	This protects the skin from accidental contact.[10][12]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge is required when working outside of a certified chemical fume hood or when there is a potential for aerosolization.	Due to the unknown inhalation toxicity of this specific compound, respiratory protection is a critical precaution to prevent inhalation of any dust or vapors.[9][10][11]
Footwear	Closed-toe shoes that fully cover the foot.	This is a standard laboratory practice to protect feet from spills.[10][12]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Engineering Controls

• Chemical Fume Hood: All handling of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one, including weighing, preparing solutions, and running reactions, must be conducted in a certified chemical fume hood.[13][14] This is the primary engineering control to minimize inhalation exposure.

Pre-Handling Procedures

• Gather and Inspect PPE: Before entering the laboratory, ensure all necessary PPE is available and in good condition.

• Prepare the Workspace: Designate a specific area within the fume hood for handling the compound. Ensure the area is clean and uncluttered.

• Locate Emergency Equipment: Confirm the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.

Handling the Compound

The following workflow is designed to guide you through the safe handling of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Caption: Workflow for Safe Handling of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one.

Post-Handling Procedures

• Decontamination: All glassware and surfaces that have come into contact with the compound should be decontaminated. A suitable solvent, such as acetone, can be used, and the rinsate should be collected as hazardous waste.

• Glove Removal: Remove the outer gloves first, followed by the inner gloves, using a technique that prevents skin contact with the contaminated outer surface.[10][15]

• Hand Washing: Always wash your hands thoroughly with soap and water after handling any chemical, even if gloves were worn.[9][12][15]

Disposal Plan: Responsible Waste Management

Proper disposal of 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one and any associated waste is critical to protect the environment and comply with regulations. As a halogenated organic compound, it requires special handling.

• Waste Segregation: All waste containing this compound, including unused material, contaminated solvents, and disposable labware, must be collected in a designated "Halogenated Organic Waste" container.[13][16] Do not mix with non-halogenated waste.[17]

• Container Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste" and a full list of its contents, including the name "1-(5-Bromopyridin-3-YL)pyrrolidin-2-one."[16][18] Do not use abbreviations.

• Container Management: Keep the waste container securely closed when not in use and store it in a well-ventilated area, preferably within a secondary containment tray in the fume hood.[16][18]

• Disposal Request: When the container is three-quarters full, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office.

The following diagram illustrates the correct disposal workflow.

Caption: Disposal Workflow for Halogenated Organic Waste.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2][3][5][8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][8][11]

• Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][3][4][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[3][7]

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as halogenated organic waste. For a large spill, evacuate the area and contact your institution's EHS department immediately.[11][16]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 1-(5-Bromopyridin-3-YL)pyrrolidin-2-one and ensure a safer laboratory environment for yourself and your colleagues.

References

• Safe Laboratory Practices: Handling and Disposing of Organic Substances - Chemistry.
• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group.
• Personal protective equipment for handling 4-(Pyrrolidin-1-yl)phenol - Benchchem.
• 2-Pyrrolidinone.
• 2-PYRROLIDONE CAS No 616-45-5 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Halogenated Solvents in Laboratories - Campus Operations.
• Treatment and disposal of chemical wastes in daily laboratory work.
• Material Safety Data Sheet - 2-Pyrrolidinone, 98% - Cole-Parmer.
• 1-(5-Bromopyridin-3-yl)pyrrolidin-2-one - ChemScene.
• Organic Solvent Waste Disposal - Safety & Risk Services.
• 2-Pyrrolidinone - Safety Data Sheet - ChemicalBook.
• SAFETY DATA SHEET - Sigma-Aldrich.
• (S)-1-(5-Bromopyridin-2-yl)pyrrolidin-3-ol — Chemical Substance Information - NextSDS.
• SAFETY DATA SHEET - Tokyo Chemical Industry.
• Material Safety Data Sheet - Pi Chemicals.
• 2-bromopyridine - Organic Syntheses Procedure.
• SAFETY DATA SHEET - May-Bridge.
• SAFETY DATA SHEET - Fisher Scientific.
• SAFETY DATA SHEET - Fisher Scientific.
• (R)-1-(5-bromo-pyridin-2-yl)-pyrrolidin-3-ol - NextSDS.
• 1-(5-bromopyridin-2-yl)pyrrolidin-3-ol 95% - Advanced ChemBlocks.
• (R)-1-(5-Bromopyridin-2-yl)pyrrolidin-3-ol - MolCore.
• Direct and Chemoselective Bromination of Pyridines.
• An Efficient and Facile Methodology for Bromination of Pyrimidine and Purine Nucleosides with Sodium Monobromoisocyanurate (SMBI) - PMC.
• SAFETY DATA SHEET - Thermo Fisher Scientific.
• Handling Pyridine: Best Practices and Precautions - Post Apple Scientific.
• 1-(5-Bromopyridin-2-yl)ethan-1-ol - CymitQuimica.
• Bromination of Pyrimidines: A Simple Inexpensive Method - ResearchGate.

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